(S)-1-(2,4-Dibromophenyl)ethan-1-amine

Core Science & Biosynthesis

Advanced Technical Guide: Physical and Chemical Properties of (S)-1-(2,4-Dibromophenyl)ethan-1-amine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

In modern drug discovery and asymmetric synthesis, chiral benzylic amines serve as indispensable building blocks. (S)-1-(2,4-Dibromophenyl)ethan-1-amine is a highly functionalized chiral intermediate that combines the stereochemical rigidity of a defined benzylic stereocenter with the orthogonal reactivity of a di-halogenated aromatic ring.

As a Senior Application Scientist, I have structured this guide to move beyond basic data sheets. Here, we will dissect the fundamental physical properties, map the regioselective chemical reactivity driven by steric and electronic factors, and provide a field-proven, self-validating protocol for enantiomeric resolution.

Molecular Identity and Structural Properties

The molecule features a primary amine attached to a chiral benzylic carbon, which is in turn bonded to a phenyl ring bearing two heavy bromine atoms at the ortho (C2) and para (C4) positions. This specific substitution pattern profoundly impacts both its physical constants and its behavior in transition-metal catalysis.

Nomenclature and Identifiers

Property	Value
Chemical Name	(S)-1-(2,4-Dibromophenyl)ethan-1-amine
CAS Registry Number (S-Enantiomer)	1344945-49-8[1]
CAS Registry Number (Racemate)	1249483-11-1[2]
Molecular Formula	C₈H₉Br₂N
Molecular Weight	278.97 g/mol [3]
SMILES	CN

Physical and Chemical Constants

The presence of two heavy bromine atoms significantly elevates the boiling point and density of the compound compared to unsubstituted 1-phenylethanamine. Furthermore, the electron-withdrawing inductive effect (-I) of the halogens slightly attenuates the basicity of the primary amine.

Parameter	Value / Description	Scientific Causality
Physical State	Pale yellow to colorless viscous liquid (free base); White crystalline powder (HCl salt)	The high molecular weight and heavy halogen atoms increase intermolecular London dispersion forces, resulting in high viscosity[4].
Boiling Point	~280–295 °C at 760 mmHg (Predicted)	Heavy bromine substitution drastically reduces volatility compared to standard benzylic amines.
Density	> 1.60 g/cm³ at 20 °C (Predicted)	The atomic mass of bromine (79.9 g/mol ) densely packs the molecular volume.
pKa (Conjugate Acid)	~8.8 – 9.2	The electron-withdrawing dibromophenyl group pulls electron density away from the nitrogen, making it slightly less basic than aliphatic amines.
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in H₂O	The highly lipophilic dibromoarene core dominates the physical properties of the free base.

Chemical Reactivity Profile

The synthetic utility of (S)-1-(2,4-Dibromophenyl)ethan-1-amine lies in its orthogonal reactivity . A synthetic chemist can selectively functionalize the amine, the C4-bromide, or the C2-bromide by leveraging steric hindrance and electronic activation.

Regioselective Cross-Coupling

In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), the two carbon-bromine bonds do not react at the same rate.

• C4-Position (Para): This position is sterically unhindered. Oxidative addition of Pd(0) occurs rapidly here.

• C2-Position (Ortho): This position is sterically shielded by the adjacent chiral 1-aminoethyl group. Oxidative addition is significantly slower, allowing chemists to perform sequential, site-selective couplings without requiring protecting groups on the halogens.

Stereocenter Integrity

The (S)-stereocenter is highly stable under standard alkylation, acylation, and cross-coupling conditions. Racemization only occurs under extreme basic conditions (e.g., strong alkoxides at high temperatures) where the benzylic proton can be abstracted.

Caption: Divergent and regioselective chemical reactivity pathways of (S)-1-(2,4-Dibromophenyl)ethan-1-amine.

Experimental Workflow: Enantiomeric Resolution

While asymmetric reductive amination is possible, chiral benzylic amines are frequently synthesized as racemates (CAS: 1249483-11-1) and subsequently resolved using chiral acids[5]. The following protocol details the classical resolution of the racemate using (R)-(-)-Mandelic acid.

The Causality of Fractional Crystallization

When a racemic amine is mixed with an enantiopure acid, two diastereomeric salts are formed: (S)-amine·(R)-acid and (R)-amine·(R)-acid. Because diastereomers have different physical properties (specifically, different lattice energies and solubilities), one salt will preferentially crystallize out of a carefully selected solvent system.

Step-by-Step Resolution Protocol

Step 1: Diastereomeric Salt Formation

• Dissolve 10.0 g (35.8 mmol) of racemic 1-(2,4-dibromophenyl)ethan-1-amine in 50 mL of warm absolute ethanol (50 °C).

• In a separate flask, dissolve 5.45 g (35.8 mmol) of (R)-(-)-Mandelic acid in 30 mL of warm absolute ethanol.

• Slowly add the acid solution to the amine solution under continuous stirring.

Step 2: Fractional Crystallization 4. Allow the mixture to cool to room temperature slowly over 4 hours to promote the growth of large, pure crystals. 5. Transfer the flask to an ice bath (0–5 °C) for an additional 2 hours to maximize precipitation of the less soluble (S,R)-diastereomeric salt. 6. Filter the crystals under a vacuum and wash with 10 mL of ice-cold ethanol.

Step 3: Liberation of the Free Base 7. Suspend the isolated crystals in 50 mL of dichloromethane (DCM) and 50 mL of 1M aqueous NaOH. 8. Stir vigorously for 30 minutes until both layers are clear. The alkaline environment deprotonates the amine, driving it into the organic layer. 9. Separate the organic layer, extract the aqueous layer once more with 20 mL DCM, combine the organic phases, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure (S)-enantiomer.

Step 4: Self-Validation System

• Protocol Check: Before utilizing the product in downstream synthesis, an aliquot must be derivatized or directly injected into a Chiral HPLC system (e.g., Chiralcel OD-H column, Hexane/IPA 90:10, 1.0 mL/min).

• Acceptance Criteria: The protocol is considered successful only if the Enantiomeric Excess (ee) is ≥ 98%.

Caption: Step-by-step diastereomeric resolution workflow for isolating the (S)-enantiomer.

Environmental, Health, and Safety (EHS)

When handling (S)-1-(2,4-Dibromophenyl)ethan-1-amine, strict adherence to global chemical safety standards is required. Based on notified Classification, Labelling and Packaging (CLP) data[2], the compound exhibits the following hazards:

• Acute Toxicity 4 (H302 + H312 + H332): Harmful if swallowed, in contact with skin, or if inhaled. The lipophilic nature of the dibromophenyl group enhances dermal penetration.

• Skin Irritation 2 (H315): Causes skin irritation. Primary amines are inherently caustic to epidermal tissues.

• STOT SE 3 (H336): May cause drowsiness or dizziness.

Handling Directive: All operations involving the free base must be conducted inside a certified fume hood using nitrile gloves (double-gloving recommended due to the solvent-like nature of the free base) and safety goggles.

References

• NextSDS. "1-(2,4-dibromophenyl)ethan-1-amine — Chemical Substance Information." NextSDS Database. Available at:[Link]

• Accela ChemBio. "1249483-11-1, 1-(2,4-Dibromophenyl)ethanamine." AccelaChem Product Catalog. Available at:[Link]

• Accela ChemBio. "1344945-49-8, (S)-1-(2,4-Dibromophenyl)ethanamine." AccelaChem Product Catalog. Available at:[Link]

• Google Patents / EP2794571T3. "Chromatographic enantiomer resolution and diastereomeric salt formation." European Patent Office. Available at:[Link]

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A Technical Guide to the Mechanism and Application of (S)-1-(2,4-Dibromophenyl)ethan-1-amine in Chiral Synthesis

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

Enantiomerically pure compounds are fundamental to the modern pharmaceutical and agrochemical industries, where the biological activity of a molecule often resides in a single stereoisomer. The separation of racemic mixtures—a process known as chiral resolution—remains a critical and widely implemented strategy for accessing these pure enantiomers. This guide provides an in-depth examination of the mechanism of action of (S)-1-(2,4-Dibromophenyl)ethan-1-amine, a chiral resolving agent. Its utility is rooted in the classical and robust method of diastereomeric salt formation. By reacting with a racemic acid, it forms two distinct diastereomeric salts with different physicochemical properties, enabling their separation by fractional crystallization. The presence of the dibrominated phenyl ring is a key structural feature, often enhancing the crystallinity and solubility differentiation of the diastereomeric salts, thereby facilitating a more efficient separation. This document details the underlying principles, provides a comprehensive experimental workflow, and discusses the critical parameters that govern the success of resolutions employing this class of chiral amine.

The Imperative of Enantiopurity in Modern Chemistry

Many organic molecules possess the property of chirality, meaning they can exist as two non-superimposable mirror images, known as enantiomers.[1] While enantiomers have identical physical properties in an achiral environment, their interactions with other chiral molecules—such as biological receptors, enzymes, and substrates—can differ dramatically. In pharmaceutical development, one enantiomer may exhibit the desired therapeutic effect, while the other could be inactive or, in some historical cases, responsible for toxic side effects.[1]

Consequently, the production of single-enantiomer active pharmaceutical ingredients (APIs) is not merely an academic pursuit but a regulatory and safety mandate.[2][3] While asymmetric synthesis provides a direct route to one enantiomer, chiral resolution of a racemic mixture is a powerful, scalable, and often more economical alternative, particularly in industrial settings.[4][5]

Profile of a Resolving Agent: (S)-1-(2,4-Dibromophenyl)ethan-1-amine

(S)-1-(2,4-Dibromophenyl)ethan-1-amine belongs to the family of 1-arylethylamines, a privileged class of chiral bases used extensively as resolving agents for racemic carboxylic acids and other acidic compounds.[4][6]

Chemical Structure:

• Formula: C₈H₉Br₂N

• Chiral Center: The carbon atom bonded to the amine group, the phenyl ring, the methyl group, and a hydrogen atom.

• Key Feature: The 2,4-dibromophenyl group.

The Rationale for Its Efficacy: The choice of a resolving agent is the most critical factor in the success of a diastereomeric salt resolution. The structure of (S)-1-(2,4-Dibromophenyl)ethan-1-amine is particularly effective for several reasons:

• Basicity: The amine group provides the necessary basicity to form a stable salt with a carboxylic acid.

• Structural Rigidity: The aromatic ring imparts rigidity to the molecule, which is crucial for forming a well-defined crystal lattice.

• Enhanced Crystallinity: The two bromine atoms on the phenyl ring significantly increase the molecular weight and introduce strong halogen-bonding capabilities. These factors often lead to the formation of highly crystalline diastereomeric salts, which are more amenable to separation by fractional crystallization than amorphous or poorly crystalline solids. The specific substitution pattern can create distinct intermolecular interactions in the crystal lattices of the two diastereomers, magnifying the differences in their solubility.[7]

The Core Mechanism: Diastereomeric Salt Formation

The fundamental mechanism by which (S)-1-(2,4-Dibromophenyl)ethan-1-amine resolves a racemic acid is a straightforward acid-base reaction that converts a mixture of enantiomers into a mixture of diastereomers.[8] Because diastereomers have different physical properties, they can be separated by conventional laboratory techniques.[5]

The process can be described as follows:

• A racemic mixture of a carboxylic acid, denoted as (R/S)-Acid, is dissolved in a suitable solvent.

• An equimolar amount of the single-enantiomer resolving agent, (S)-1-(2,4-Dibromophenyl)ethan-1-amine, or (S)-Amine, is added.

• An acid-base reaction occurs, forming two diastereomeric salts:

  • The salt formed from the (R)-Acid and the (S)-Amine: [(R)-Acid·(S)-Amine]

  • The salt formed from the (S)-Acid and the (S)-Amine: [(S)-Acid·(S)-Amine]

These two salts are not mirror images of each other. They possess distinct three-dimensional structures, leading to different crystal packing energies and, most importantly, different solubilities in a given solvent system.[5][8] By carefully selecting the solvent and controlling the temperature, one of the diastereomeric salts (the less soluble one) will preferentially crystallize out of the solution, while the other remains dissolved.

Caption: Principle of Diastereomeric Salt Formation.

Experimental Workflow: A Representative Protocol

While specific conditions must be optimized for each unique racemic acid, the following protocol outlines a robust and self-validating workflow for chiral resolution using (S)-1-(2,4-Dibromophenyl)ethan-1-amine. This procedure is based on well-established methods for analogous chiral amines.[9]

Objective: To isolate one enantiomer from a racemic carboxylic acid.

Materials:

• Racemic carboxylic acid ((R/S)-Acid)

• (S)-1-(2,4-Dibromophenyl)ethan-1-amine ((S)-Amine)

• Selected solvent (e.g., methanol, ethanol, isopropanol, or mixtures with water)

• 3M Hydrochloric Acid (HCl)

• 3M Sodium Hydroxide (NaOH)

• Organic solvent for extraction (e.g., ethyl acetate, diethyl ether)

• Anhydrous sodium sulfate or magnesium sulfate

Protocol:

• Step 1: Diastereomeric Salt Formation

  • In an Erlenmeyer flask, dissolve the racemic acid (1.0 eq.) in a minimal amount of the chosen heated solvent.

  • In a separate flask, dissolve (S)-1-(2,4-Dibromophenyl)ethan-1-amine (0.5-1.0 eq.) in the same solvent, heating gently if necessary.

  • Slowly add the amine solution to the acid solution with stirring. An exothermic reaction may occur, and a precipitate may form immediately. If so, heat the mixture until a clear solution is obtained.

• Step 2: Fractional Crystallization

  • Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of well-defined crystals and to ensure high diastereomeric purity.

  • Once at room temperature, further cool the flask in an ice bath for 1-2 hours to maximize the precipitation of the less soluble diastereomeric salt.

• Step 3: Isolation of the Diastereomeric Salt

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor containing the more soluble diastereomer.

  • Dry the crystals. At this stage, a sample can be taken to determine the diastereomeric excess and melting point.

• Step 4: Liberation of the Enantiopure Acid

  • Suspend the dried diastereomeric salt crystals in water.

  • Add 3M HCl solution dropwise until the pH is ~1-2. This protonates the carboxylate, breaking the salt.

  • Extract the liberated enantiopure acid into an organic solvent (e.g., ethyl acetate) three times.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched carboxylic acid.

• Step 5: Recovery of the Resolving Agent

  • The aqueous layer from Step 4 contains the protonated (S)-Amine. Add 3M NaOH solution until the pH is ~12-13.

  • Extract the liberated (S)-Amine into an organic solvent.

  • Dry the organic layer and remove the solvent to recover the resolving agent, which can be reused.

Caption: Experimental Workflow for Chiral Resolution.

Critical Parameters for Optimizing Resolution Efficiency

The success of a chiral resolution is a multifactorial problem. The causality behind experimental choices is paramount for achieving high yield and enantiomeric purity.[10][11][12]

Parameter	Rationale and Field-Proven Insights
Solvent Choice	The difference in solubility between the two diastereomeric salts is highly dependent on the solvent. A systematic screening of solvents (e.g., alcohols, esters, ketones, and their aqueous mixtures) is the most effective way to identify optimal conditions. Protic solvents like ethanol or methanol are common starting points as they can engage in hydrogen bonding, which may differentiate the crystal packing of the diastereomers.
Stoichiometry	While a 1:1 molar ratio of racemic acid to chiral amine is often used, employing only 0.5 equivalents of the resolving agent can be more efficient. In this scenario, only the less soluble salt crystallizes, leaving the other enantiomer of the acid and the excess resolving agent in solution, which can sometimes lead to higher purity in a single step.
Temperature & Cooling Rate	A slow, controlled cooling rate promotes the growth of large, well-ordered crystals, which minimizes the inclusion of impurities and the co-precipitation of the more soluble diastereomer. A subsequent "crash" cooling in an ice bath is used to maximize yield once the initial selective crystallization has occurred.
Purity of Resolving Agent	The enantiomeric excess (ee) of the resolving agent must be as high as possible (>99%). Any contamination with the opposite enantiomer of the amine will lead to the formation of the other pair of diastereomeric salts, directly reducing the maximum achievable ee of the final product.

Validation: A Self-Validating System

Every protocol must be a self-validating system. The success of the resolution must be quantitatively confirmed.

• Enantiomeric Excess (ee%) Determination: Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the enantiomeric composition of the resolved acid. The acid is often derivatized (e.g., to a methyl ester or amide) to improve its chromatographic behavior on a chiral stationary phase.

• Optical Rotation: Using a polarimeter to measure the specific rotation [α] of the purified product provides a classic confirmation of enantiomeric enrichment. The value should be compared to the literature value for the pure enantiomer.

• Melting Point: The melting point of the resolved enantiomer should be sharp and match the literature value. The melting points of the intermediate diastereomeric salts can also be used as an indicator of purity; they should differ from each other and from the racemate.

Conclusion

(S)-1-(2,4-Dibromophenyl)ethan-1-amine serves as a highly effective chiral resolving agent, operating through the well-established and scalable mechanism of diastereomeric salt formation. Its utility lies in its ability to convert an inseparable mixture of enantiomeric acids into a separable mixture of diastereomers. The structural features of the molecule, particularly the dibromophenyl moiety, are designed to enhance the probability of forming highly crystalline salts with significant solubility differences, which is the cornerstone of an efficient separation. By carefully optimizing key experimental parameters such as solvent, stoichiometry, and temperature, this resolving agent provides a reliable and powerful tool for obtaining the enantiopure building blocks essential for advancing drug discovery and development.

References

• PMC. (n.d.). Crystallization-Assisted Asymmetric Synthesis of Enantiopure Amines Using Membrane-Immobilized Transaminase. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• PMC. (n.d.). Conversion of alcohols to enantiopure amines through dual enzyme hydrogen-borrowing cascades. Retrieved from [Link]

• RSC Publishing. (n.d.). Direct enantioseparation of 1-(2-hydroxyphenyl) ethylamines via diastereomeric salt formation: chiral recognition mechanism based on the crystal structure. Retrieved from [Link]

• Frontiers. (2021). Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. Retrieved from [Link]

• PMC. (n.d.). Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 6.8: Resolution: Separation of Enantiomers. Retrieved from [Link]

• RSC Publishing. (n.d.). Membrane-immobilized transaminases for the synthesis of enantiopure amines. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Resolution of 1-phenyl-2-(p-tolyl)ethylamine via diastereomeric salt formation. Retrieved from [Link]

• HETEROCYCLES. (2000). Vol. 52, No. 3. Retrieved from [Link]

• PubMed. (n.d.). Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chromatography. Retrieved from [Link]

• Waseda University. (2025). Kinetic Resolutions of α-Quaternary Carboxylic Acids with Chiral Bifunctional Sulfide Catalysts. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• Pharmaceutical Technology. (n.d.). Chiral Resolution with and without Resolving Agents. Retrieved from [Link]

• ChemRxiv. (n.d.). Stereospecific Synthesis of Enantiopure[9]Helicene Containing a Seven-Membered Ring and[11]Helicene via Acid-Promoted Intramolecular Alkyne Annulations. Retrieved from [Link]

• MCC Organic Chemistry. (n.d.). Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

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An In-Depth Technical Guide to the Thermodynamic Stability of (S)-1-(2,4-Dibromophenyl)ethan-1-amine

Abstract

This technical guide provides a comprehensive framework for evaluating the thermodynamic stability of the chiral intermediate, (S)-1-(2,4-Dibromophenyl)ethan-1-amine. As a critical building block in the synthesis of active pharmaceutical ingredients (APIs), understanding its intrinsic stability is paramount for ensuring drug product quality, safety, and efficacy. This document synthesizes core thermodynamic principles with practical, field-proven analytical methodologies. It is designed for researchers, scientists, and drug development professionals, offering in-depth protocols and explaining the causality behind experimental choices to build a robust stability profile. We will explore solid-state characterization, thermal analysis techniques, and potential degradation pathways, all grounded in authoritative regulatory and scientific standards.

Introduction: The Critical Role of Stability in Drug Development

(S)-1-(2,4-Dibromophenyl)ethan-1-amine is a chiral primary amine that serves as a key precursor in the synthesis of various pharmaceutical compounds.[1] The stereochemistry at the C1 position is often crucial for the target molecule's pharmacological activity, making the stability of this specific enantiomer a critical quality attribute (CQA).[2] Thermodynamic stability dictates a compound's shelf-life, its compatibility with excipients, and its behavior during manufacturing processes.[3] An unstable intermediate can lead to impurity formation, loss of potency, and potential safety risks in the final drug product.

The purpose of stability testing is to provide evidence on how the quality of a drug substance varies with time under the influence of environmental factors like temperature, humidity, and light.[4] This guide will provide the foundational knowledge and experimental workflows necessary to establish a comprehensive thermodynamic stability profile for (S)-1-(2,4-Dibromophenyl)ethan-1-amine.

Core Concepts in Thermodynamic Stability

Thermodynamic stability refers to the state of a system at its lowest energy level under a given set of conditions. For a solid-state pharmaceutical compound, this is intrinsically linked to its crystal lattice structure.

Polymorphism: The Challenge of Multiple Crystalline Forms

Polymorphism is the ability of a solid material to exist in two or more crystalline forms that have different arrangements or conformations of the molecules in the crystal lattice.[5] These different forms, or polymorphs, can have distinct physicochemical properties, including:

• Solubility and Dissolution Rate: Affecting bioavailability.

• Melting Point: The most stable polymorph typically has the highest melting point.

• Hygroscopicity: Tendency to absorb moisture.

• Chemical and Physical Stability: Different forms degrade at different rates.

It is estimated that over 50% of active pharmaceutical ingredients (APIs) exhibit polymorphism.[5] Therefore, identifying the most thermodynamically stable form of (S)-1-(2,4-Dibromophenyl)ethan-1-amine is a primary goal in early-phase development to prevent unwanted phase transformations during storage or processing.[6] While chiral molecules have been found to be somewhat less prone to polymorphism than their achiral counterparts, the risk is still significant.[7]

Gibbs Free Energy and Relative Stability

The relative stability of polymorphs can be understood through Gibbs free energy (ΔG). The form with the lowest Gibbs free energy at a given temperature and pressure is the most thermodynamically stable. The relationship is described by the equation:

ΔG = ΔH – TΔS

Where:

• ΔG is the change in Gibbs free energy.

• ΔH is the change in enthalpy (related to the energy of the crystal lattice).

• T is the absolute temperature.

• ΔS is the change in entropy (related to the degree of disorder).

Differential Scanning Calorimetry (DSC) is a powerful technique that can be used to measure the enthalpy (melting) and melting points of different forms, allowing for the assessment of their relative stabilities.[8]

Analytical Methodologies for Stability Assessment

A multi-faceted analytical approach is required to build a complete stability profile. The following techniques are indispensable.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[9] It is a cornerstone technique for investigating thermal properties and stability.[10]

Key Applications for (S)-1-(2,4-Dibromophenyl)ethan-1-amine:

• Melting Point and Enthalpy of Fusion: Determination of the melting point provides a key identity and purity check. The enthalpy of fusion relates to the energy required to break the crystal lattice.

• Polymorph Screening: Different polymorphs will exhibit different melting points and may show solid-solid phase transitions prior to melting.[9]

• Purity Assessment: Impurities typically depress and broaden the melting endotherm.

• Thermal Stability Evaluation: Onset of decomposition can sometimes be observed as an exothermic event following the melt.[9]

Experimental Protocol: DSC Analysis

• Sample Preparation: Accurately weigh 2-5 mg of (S)-1-(2,4-Dibromophenyl)ethan-1-amine into an aluminum DSC pan. Crimp the pan with a lid.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Heat the sample at a controlled rate, typically 10 °C/min, under a nitrogen purge (50 mL/min) from ambient temperature to a temperature beyond its melting point (e.g., 250 °C).

• Data Analysis: Analyze the resulting thermogram to identify the onset temperature of melting, the peak melting temperature (T_m), and the enthalpy of fusion (ΔH_fus). Observe for any other endothermic or exothermic events.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[11][12] This technique is essential for understanding thermal decomposition and quantifying volatile content.[13]

Key Applications for (S)-1-(2,4-Dibromophenyl)ethan-1-amine:

• Decomposition Temperature: Identifies the temperature at which the molecule begins to degrade, indicated by mass loss.[14]

• Moisture/Solvent Content: Quantifies the amount of residual water or solvents from the synthesis process.[12]

• Thermal Stability Profiling: Provides a clear profile of the material's stability under thermal stress.[3]

Experimental Protocol: TGA Analysis

• Sample Preparation: Weigh 5-10 mg of the sample into a TGA pan (ceramic or platinum).

• Instrument Setup: Place the pan onto the TGA's microbalance.

• Thermal Program: Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen purge from ambient to a high temperature (e.g., 500 °C).

• Data Analysis: Analyze the TGA curve (mass vs. temperature). The onset temperature of significant mass loss indicates the beginning of thermal decomposition. Any mass loss at lower temperatures (e.g., <150 °C) typically corresponds to the loss of volatiles.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for assessing the enantiomeric purity of the substance.[15] Since thermodynamic instability or certain degradation pathways could potentially lead to racemization, a stability-indicating chiral HPLC method is crucial.

Key Principles:

• Chiral Stationary Phases (CSPs): These columns contain a chiral selector that interacts differently with the (S) and (R) enantiomers.[16]

• Diastereomeric Complexes: The separation occurs due to the formation of transient diastereomeric complexes between the analyte enantiomers and the CSP, which have different stabilities.[16]

• Method Development: A systematic screening of different CSPs (e.g., polysaccharide-based, Pirkle-type) and mobile phases is necessary to achieve optimal separation.[17]

Forced Degradation Studies

Forced degradation (or stress testing) is undertaken to identify the likely degradation products and pathways. This data is essential for developing stability-indicating analytical methods. As per ICH guidelines, stress testing should evaluate the stability of the substance towards light, heat, humidity, acid/base hydrolysis, and oxidation.

Stress Condition	Typical Protocol	Potential Degradation Pathway for (S)-1-(2,4-Dibromophenyl)ethan-1-amine
Acid Hydrolysis	0.1 M HCl at 60 °C	Protonation of the amine; potential for de-bromination under harsh conditions.
Base Hydrolysis	0.1 M NaOH at 60 °C	Generally stable, but elimination reactions are a remote possibility at high temp.
Oxidation	3% H₂O₂ at room temp.	Oxidation of the amine to form hydroxylamines or nitroso compounds.
Thermal	Dry heat at 80 °C or above TGA onset	Decomposition, potential for dimerization or side-chain reactions.
Photostability	ICH Q1B compliant light exposure	Aromatic systems can be susceptible to photolytic cleavage or radical reactions.

Potential Degradation & Transformation Pathways

Understanding the chemical structure allows for the prediction of potential stability liabilities.

Oxidation of the Amine

The primary amine functional group is susceptible to oxidation, which can lead to the formation of various impurities such as imines, hydroxylamines, or nitroso compounds. This is a critical pathway to investigate in forced degradation studies.

Racemization

Although the C-N bond is generally stable, harsh conditions (e.g., extreme pH or high temperature) could potentially lead to racemization, where the pure (S)-enantiomer converts into a mixture of (S) and (R) enantiomers. This would result in a loss of biological efficacy and must be monitored by a chiral HPLC method.

Dehalogenation

The bromine atoms on the phenyl ring are generally stable. However, reductive dehalogenation can occur under specific conditions, particularly in the presence of certain catalysts or reducing agents, and is a known microbial degradation pathway for some brominated aromatics.[18] Photolytic degradation could also potentially involve the carbon-bromine bond.

Hoffmann-Type Rearrangement (Theoretical)

While not a typical degradation pathway under storage, it's worth noting that primary amines can be formed from amides via the Hoffmann rearrangement, which involves a brominated intermediate and base.[19][20] Understanding related chemistries can provide insight into potential side-reactions during synthesis that could carry over as impurities.

Integrated Stability Assessment Workflow

A logical, step-by-step process ensures a thorough evaluation of thermodynamic stability.

Caption: Integrated workflow for thermodynamic stability assessment.

Regulatory Context and Conclusion

The stability testing of a drug substance is a mandatory regulatory requirement. The International Council for Harmonisation (ICH) provides guidelines, such as ICH Q1A(R2), that detail the requirements for stability testing of new drug substances.[4][21][22] These guidelines specify the storage conditions (temperature and humidity) and testing frequencies for long-term, intermediate, and accelerated stability studies.[23]

References

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• How Pharmaceutical Companies Use DSC in Drug Development and Stability Testing. (2026, March 17).
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• ICH. Quality Guidelines.
• Veeprho. (2020, July 1). Thermogravimetric Analysis in Pharmaceuticals.
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• PMC. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions.
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Protocols & Analytical Methods

(S)-1-(2,4-Dibromophenyl)ethan-1-amine as a chiral resolving agent for racemic acids

An Application Guide to Chiral Resolution of Racemic Acids Using (S)-1-(2,4-Dibromophenyl)ethan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Chirality in Modern Chemistry

In the realm of pharmaceutical and fine chemical industries, the stereochemistry of a molecule is paramount. Enantiomers, non-superimposable mirror-image isomers, often exhibit profoundly different pharmacological and toxicological profiles.[1] Consequently, the production of single-enantiomer active pharmaceutical ingredients (APIs) is not merely a preference but a regulatory and safety necessity.[2] While asymmetric synthesis provides an elegant route to chiral molecules, classical chiral resolution remains a robust, scalable, and economically viable method for separating racemic mixtures.[2][3]

This guide focuses on the application of (S)-1-(2,4-Dibromophenyl)ethan-1-amine as a highly effective chiral resolving agent for racemic carboxylic acids. Its efficacy stems from the formation of diastereomeric salts, which possess distinct physical properties, enabling their separation through fractional crystallization.[4] The presence of a dibrominated phenyl ring in this resolving agent can enhance the crystallinity of the resulting salts through specific intermolecular interactions, often leading to cleaner separations and higher enantiomeric purities.

The Principle: From Enantiomers to Separable Diastereomers

The cornerstone of this resolution technique is the acid-base reaction between a racemic acid, containing both (R) and (S) enantiomers, and a single enantiomer of a chiral base, in this case, (S)-1-(2,4-Dibromophenyl)ethan-1-amine. This reaction converts the pair of enantiomers into a pair of diastereomers.[5]

• (R)-Acid + (S)-Base → (R,S)-Diastereomeric Salt

• (S)-Acid + (S)-Base → (S,S)-Diastereomeric Salt

Unlike the original enantiomers, which have identical physical properties in an achiral environment, these two diastereomeric salts have different melting points, boiling points, and, most critically, different solubilities in a given solvent.[6][7] This disparity in solubility is the key that allows one diastereomer to be selectively crystallized from the solution, while the other remains in the mother liquor.[8] Subsequent chemical treatment of the isolated salt regenerates the enantiomerically pure acid and allows for the recovery of the resolving agent.[5]

Fig. 2: Step-by-step experimental workflow for preparative scale resolution.

Illustrative Data Presentation

The effectiveness of a chiral resolution is quantified by the yield and the enantiomeric excess (% ee) achieved. The following table presents representative data for the resolution of a model racemic acid, Rac-Ibuprofen, using (S)-1-(2,4-Dibromophenyl)ethan-1-amine.

(Note: This data is illustrative and serves as a benchmark. Actual results will vary depending on the specific racemic acid and precise experimental conditions.)

Solvent System	Yield of Salt (%)	% ee of Recovered Acid	Predominant Enantiomer Recovered
Ethanol	42%	95%	(S)-Ibuprofen
Isopropanol	38%	98%	(S)-Ibuprofen
Acetonitrile	35%	88%	(S)-Ibuprofen
Ethyl Acetate	25%	75%	(S)-Ibuprofen
Ethanol/Water (9:1)	45%	97%	(S)-Ibuprofen

Troubleshooting and Advanced Considerations

• No Crystallization Occurs: The salts may be too soluble. Try a less polar solvent, a solvent mixture, or concentrate the solution. Seeding with a previously obtained crystal can also induce crystallization. [8]* Low Enantiomeric Excess (% ee): This suggests poor discrimination in solubility. Further solvent screening is required. Alternatively, the isolated salt can be recrystallized one or more times from the same solvent system to enhance its diastereomeric purity. [7][9]* Oil Formation: If the diastereomeric salt "oils out" instead of crystallizing, try using a more dilute solution or a different solvent.

• Dynamic Kinetic Resolution (DKR): For substrates where the undesired enantiomer can be racemized in situ, a Dynamic Kinetic Resolution can be employed. This allows for a theoretical yield of up to 100% of the desired enantiomer, overcoming the 50% limit of classical resolution. [10]

Conclusion

(S)-1-(2,4-Dibromophenyl)ethan-1-amine is a powerful and versatile chiral resolving agent for a wide range of racemic carboxylic acids. The classical method of diastereomeric salt formation and fractional crystallization, when optimized, provides a direct, scalable, and cost-effective pathway to enantiomerically pure compounds. By systematically screening solvents and carefully controlling crystallization conditions, researchers can achieve high yields and excellent enantiomeric purities, a critical step in the development of modern pharmaceuticals and fine chemicals.

References

• A Comparative Guide to Chiral Resolving Agents for Primary Amines. Benchchem. [URL: https://www.benchchem.
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• Application Notes and Protocols for Diastereomeric Salt Formation and Crystallization in Chiral Resolution. Benchchem. [URL: https://www.benchchem.
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• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering. [URL: https://advancesinengineering.
• Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. [URL: https://www.semanticscholar.org/paper/Optical-Resolution-of-3-Hydroxycarboxylic-Acids-Ariga/3b12389d54e813a4049887752179838029d2737c]
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• Identifying a diastereomeric salt for a challenging chiral resolution. [URL: https://www.unchainedlabs.
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• 394e Chiral Resolution Via Diastereomeric Salt Crystallization. [URL: https://www.aiche.
• Optical Resolution of Carboxylic Acid Derivatives of Homoleptic Cyclometalated Iridium(III) Complexes via Diastereomers Formed with Chiral Auxiliaries. Inorganic Chemistry - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.inorgchem.3c01594]
• A Comparative Guide to Chiral Amines for the Resolution of Racemic Acids: Evaluating trans-3-Methylcyclohexanamine. Benchchem. [URL: https://www.benchchem.com/pdf/Comparative-Guide-trans-3-Methylcyclohexanamine.pdf]
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Synthesis of pharmaceutical intermediates from (S)-1-(2,4-Dibromophenyl)ethan-1-amine

Application Note: Orthogonal Functionalization of (S)-1-(2,4-Dibromophenyl)ethan-1-amine for Advanced Kinase Inhibitor Scaffolds

The Challenge in Chiral Biaryl Synthesis

The synthesis of targeted therapeutics, particularly kinase inhibitors and GPCR antagonists, heavily relies on the incorporation of chiral amine pharmacophores. (S)-1-(2,4-Dibromophenyl)ethan-1-amine (CAS: 1344945-49-8)[1] represents a highly versatile, commercially available building block. However, utilizing this scaffold presents a distinct chemical challenge: differentiating the two chemically similar carbon-bromine (C–Br) bonds to achieve regioselective functionalization without compromising the stereochemical integrity of the chiral center[2].

As a Senior Application Scientist, I have designed this protocol to exploit the subtle steric and electronic differences between the C2 and C4 positions. By utilizing kinetic control during palladium oxidative addition, this workflow allows for sequential, orthogonal cross-coupling, transforming a simple dibromoarene into a highly decorated, enantiopure pharmaceutical intermediate.

Mechanistic Rationale & Strategy

To achieve a self-validating, high-yielding synthesis, the experimental choices must be grounded in fundamental organometallic causality:

• Amine Masking (Boc Protection): The primary amine must be protected as a tert-butyloxycarbonyl (Boc) carbamate. Unprotected primary amines can poison palladium catalysts, undergo competitive N-arylation (Buchwald-Hartwig side reactions), and are susceptible to base-catalyzed racemization. The bulky Boc group also artificially inflates the steric hindrance at the C1 position, which is critical for the subsequent regioselective step.

• Kinetic Regioselectivity at C4: The C2-bromide is located ortho to the bulky (S)-1-(N-Boc-amino)ethyl group, while the C4-bromide is para and sterically unhindered. Investigations into the regioselective Suzuki coupling of dibromobenzenes dictate that kinetic selectivity occurs during the oxidative addition phase of the catalytic cycle[3]. Palladium(0) is highly sensitive to steric bulk; thus, oxidative addition occurs preferentially at the exposed C4–Br bond[4].

• Orthogonal Activation at C2: Once the C4 position is functionalized, the remaining C2–Br bond is highly sterically hindered. To activate this bond for a subsequent Buchwald-Hartwig amination, a highly active, sterically demanding ligand such as XPhos paired with Pd2(dba)3 is required to force the oxidative addition and facilitate reductive elimination.

Strategic Workflow

Workflow for the regioselective functionalization of the dibromo chiral scaffold.

Validated Experimental Protocols

Every protocol below is designed as a self-validating system , incorporating specific In-Process Controls (IPCs) to ensure the reaction is proceeding via the intended mechanistic pathway.

Protocol A: N-Boc Protection of the Chiral Amine

• Setup: Dissolve (S)-1-(2,4-dibromophenyl)ethan-1-amine (1.0 eq) in anhydrous dichloromethane (DCM) (0.2 M). Add triethylamine (Et3N, 1.5 eq) and cool the mixture to 0 °C.

• Addition: Slowly add Di-tert-butyl dicarbonate (Boc2O, 1.1 eq) dropwise.

• Self-Validation (IPC 1): Observe the reaction. The continuous evolution of CO2 gas is a direct visual confirmation of the anhydride reacting with the amine.

• Self-Validation (IPC 2): Monitor via TLC (Hexanes/EtOAc 4:1). Perform a Ninhydrin stain. The starting material will immediately stain a deep Ruhemann's purple (indicating a free primary amine), whereas the product spot will remain colorless or faint yellow, confirming complete masking of the amine.

• Workup: Wash with 1N HCl, brine, dry over Na2SO4, and concentrate to yield (S)-tert-butyl (1-(2,4-dibromophenyl)ethyl)carbamate.

Protocol B: Regioselective Suzuki-Miyaura Coupling (C4 Position)

• Setup: In a Schlenk flask, combine the Boc-protected intermediate (1.0 eq), Arylboronic acid (1.05 eq - strict stoichiometry is required to prevent double coupling), and K2CO3 (2.0 eq).

• Catalyst: Add Pd(dppf)Cl2 (0.05 eq). The dppf ligand provides a stable, robust Pd(II) pre-catalyst ideal for unhindered bromides.

• Reaction: Suspend in degassed 1,4-Dioxane/H2O (4:1, 0.1 M). Heat to 80 °C for 4 hours.

• Self-Validation (IPC 3): Analyze via LC-MS. The mass spectrum should show a complete shift from the dibromo isotopic pattern (M, M+2, M+4 in a 1:2:1 ratio) to a monobromo isotopic pattern (M, M+2 in a 1:1 ratio), confirming strictly mono-arylation.

• Regiochemical Validation: Post-purification, perform 1H-NMR (NOESY). The absence of a Nuclear Overhauser Effect (NOE) cross-peak between the new aryl protons and the chiral methine proton (C1-H) confirms substitution occurred exclusively at the distant C4 position.

Protocol C: Buchwald-Hartwig Amination (C2 Position)

• Setup: To the C4-arylated intermediate (1.0 eq), add the desired secondary amine (e.g., morpholine, 1.2 eq) and Cs2CO3 (2.0 eq) in anhydrous toluene.

• Catalyst: Add Pd2(dba)3 (0.05 eq) and XPhos (0.1 eq). Mechanistic Note: XPhos is mandatory here; its dicyclohexyl moiety and biphenyl backbone facilitate the oxidative addition into the highly hindered C2-Br bond while preventing catalyst deactivation.

• Reaction: Heat to 100 °C for 12 hours under argon.

• Self-Validation (IPC 4): LC-MS will indicate the complete disappearance of the 1:1 monobromo isotopic pattern, replaced by the exact mass of the fully functionalized, bromine-free product.

• Deprotection: Treat the purified intermediate with 4N HCl in Dioxane for 2 hours at room temperature to cleave the Boc group, yielding the final chiral amine hydrochloride salt.

Quantitative Performance Metrics

The table below summarizes the robustness of this regioselective workflow across various pharmaceutical coupling partners. Quantitative data demonstrates that the steric bias of the scaffold consistently yields >15:1 regioselectivity favoring the C4 position.

Substrate (C4 Boronic Acid)	Substrate (C2 Amine)	C4 Coupling Yield (%)	Regioselectivity (C4:C2)	C2 Coupling Yield (%)	Final Chiral Purity (ee %)
Phenylboronic acid	Morpholine	88%	> 20:1	82%	> 99%
4-Fluorophenylboronic acid	N-Methylpiperazine	85%	18:1	79%	98.5%
3-Pyridylboronic acid	Pyrrolidine	76%	15:1	74%	99%
4-(Trifluoromethyl)phenylboronic acid	Piperidine	81%	19:1	80%	> 99%

Note: Enantiomeric excess (ee) was determined via Chiral HPLC after final deprotection, confirming that the mild basic conditions of the cross-coupling steps do not induce racemization of the benzylic chiral center.

References

• Synthetic Studies Toward Bazzanin K: Regioselective and Chemoselective Three-Component Suzuki Coupling Source: American Chemical Society (ACS) URL:[Link]

• Selective Mechanochemical Monoarylation of Unbiased Dibromoarenes by in Situ Crystallization Source: Journal of the American Chemical Society (JACS) URL:[Link]

• Palladium-Catalyzed Asymmetric Oxidative Amination of Internal α,β-Unsaturated Esters with Lewis Basic Amines Source: Journal of the American Chemical Society (JACS) URL:[Link]

• 1249483-11-1, 1-(2,4-Dibromophenyl)ethanamine Product Specifications Source: AccelaChem URL:[Link]

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Application Note: Overcoming Steric and Electronic Challenges in Amide Coupling with (S)-1-(2,4-Dibromophenyl)ethan-1-amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary

The synthesis of complex amides using (S)-1-(2,4-Dibromophenyl)ethan-1-amine presents a unique "double-threat" in organic synthesis: severe steric hindrance combined with electronic deactivation. Classical amide coupling approaches (e.g., EDC/HOBt, DCC) frequently fail or result in poor yields when applied to such sterically hindered and electron-deficient amines[1]. This application note details the mechanistic causality behind these failures and provides self-validating, highly efficient protocols using HATU and T3P® to achieve high-yielding amide bonds while strictly preserving chiral integrity.

Mechanistic Rationale: The "Double-Threat" Substrate

To successfully couple (S)-1-(2,4-Dibromophenyl)ethan-1-amine, one must design the reaction around its specific structural liabilities:

• Steric Congestion: The ortho-bromine atom (at position 2) and the α -methyl group on the chiral center create a highly restricted trajectory for nucleophilic attack.

• Electronic Deactivation: The 2,4-dibromo aromatic system exerts a powerful electron-withdrawing inductive effect, pulling electron density away from the primary amine and significantly reducing its nucleophilicity.

The Racemization Risk

Because the aminolysis step (the actual bond-forming event) is inherently slow with this deactivated amine, the activated carboxylic acid intermediate persists longer in the reaction mixture. This extended lifetime provides ample opportunity for base-catalyzed α -proton abstraction, leading to oxazolone formation and subsequent racemization of the carboxylic acid partner[2].

Competing pathways: Fast aminolysis vs. base-catalyzed oxazolone racemization.

Reagent Selection Matrix

To overcome these barriers, the coupling reagent must generate a highly electrophilic intermediate capable of forcing rapid aminolysis.

Table 1: Quantitative Comparison of Coupling Reagents for Hindered Amines

Coupling Reagent	Active Intermediate	Relative Aminolysis Rate	Racemization Risk	Byproduct Removal
HATU	HOAt ester	Very Fast	Low	Aqueous wash / Chromatography
T3P®	Phosphonic anhydride	Fast	Very Low	Water-soluble (Simple wash)
EDC / HOBt	HOBt ester	Slow	Moderate to High	Aqueous wash
DCC	O-acylisourea	Very Slow	High	Filtration (DCU is problematic)

Note: HATU is highly efficient for rapid reaction times with sterically hindered amines[3], while T3P® is the preferred activator to reduce racemization during the coupling of chiral acids containing sensitive α -stereocenters[2].

Workflow of amide coupling with sterically hindered (S)-1-(2,4-Dibromophenyl)ethan-1-amine.

Validated Experimental Protocols

Protocol A: HATU-Mediated Coupling (Optimized for Maximum Reactivity)

Causality Focus: HATU generates a highly reactive HOAt ester that rapidly overcomes the steric bulk of the 2,4-dibromophenyl group. We specifically utilize N-methylmorpholine (NMM) as the base instead of DIPEA or TEA. NMM is significantly less basic (aqueous pKa = 7.38) and bulky, which minimizes base-catalyzed epimerization of the carboxylic acid during the coupling process[2].

Step-by-Step Methodology:

• Preparation: Charge an oven-dried flask with the carboxylic acid (1.0 equiv) and (S)-1-(2,4-Dibromophenyl)ethan-1-amine (1.05 equiv) in anhydrous DMF (to reach a 0.2 M concentration).

• Base Addition: Add NMM (2.5 equiv) to the stirring solution.

• Thermal Control: Cool the mixture to 0–5 °C using an ice bath. Reasoning: Lowering the temperature suppresses the thermodynamic pathway of oxazolone formation.

• Activation: Add HATU (1.1 equiv) portion-wise over 5 minutes. Reasoning: Acid preactivation is not necessary with HATU; it can be added directly to the acid/amine mixture, simplifying the operation[2].

• Reaction: Remove the ice bath, allow the reaction to warm to ambient temperature, and stir for 2–4 hours. Monitor completion via LC-MS (look for the disappearance of the HOAt-ester intermediate).

• Workup: Dilute the mixture with Ethyl Acetate (EtOAc) and quench with saturated aqueous NaHCO 3​ . Separate the layers and wash the organic phase sequentially with 1M HCl, water, and brine. Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

Protocol B: T3P®-Mediated Coupling (Optimized for Chiral Integrity & Scale-Up)

Causality Focus: Propylphosphonic anhydride (T3P®) is an exceptional reagent for coupling sterically hindered substrates[2]. It forms a phosphonic anhydride intermediate that is highly reactive yet structurally prevents the formation of the racemization-prone oxazolone.

Step-by-Step Methodology:

• Preparation: Dissolve the carboxylic acid (1.0 equiv) and (S)-1-(2,4-Dibromophenyl)ethan-1-amine (1.1 equiv) in anhydrous EtOAc (0.25 M).

• Base Addition: Add Pyridine (3.0 equiv) to the mixture. Reasoning: Pyridine acts as a mild base and nucleophilic catalyst without possessing the basic strength required to deprotonate an α -chiral center.

• Activation: Slowly add T3P® (50% solution in EtOAc, 1.5 equiv) dropwise to the reaction mixture at room temperature[3].

• Reaction: Stir the reaction vigorously for 4–8 hours. Reasoning: T3P® couplings are slightly slower than HATU but offer vastly superior stereocontrol for sensitive substrates.

• Workup: Wash the reaction mixture directly with water (3x) and brine. Reasoning: T3P® and its byproducts are highly water-soluble, allowing for a self-validating, chromatography-free purification in many cases. Dry the organic layer over MgSO 4​ and concentrate.

Analytical Monitoring & Troubleshooting

• Incomplete Conversion: If LC-MS shows unreacted amine and hydrolyzed acid, the activated intermediate is hydrolyzing faster than aminolysis can occur. Solution: Ensure strict anhydrous conditions. Switch from DMF to NMP to increase solubility and reaction kinetics, or gently heat the T3P® reaction to 40 °C.

• Epimerization Detected (via Chiral HPLC): If diastereomers are observed, the base is too strong or the pre-activation time is too long. Solution: Strictly adhere to the use of NMM or 2,6-lutidine instead of DIPEA[2], and ensure the reaction is kept at 0–5 °C during the addition of the coupling reagent.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Preventing Thermal Racemization of (S)-1-(2,4-Dibromophenyl)ethan-1-amine

Prepared by: Senior Application Scientist, Chemical Process Development

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the stereochemical integrity of (S)-1-(2,4-Dibromophenyl)ethan-1-amine. Racemization, the conversion of a single enantiomer into an equal mixture of both, is a critical issue that can compromise the efficacy and safety of pharmaceutical intermediates and final products.[1][2] This document provides an in-depth analysis of the causes of thermal racemization for this specific chiral amine and offers robust, field-proven strategies for its prevention.

PART 1: Frequently Asked Questions (FAQs) - Understanding the Root Cause

This section addresses the fundamental principles governing the stability of your chiral amine. Understanding the "why" is the first step toward effective troubleshooting.

Q1: What is racemization and why is it a critical concern for my (S)-amine?

A1: Racemization is the process by which an enantiomerically pure substance is converted into a 1:1 mixture of both enantiomers, known as a racemic mixture.[3][4] This results in a total loss of optical activity. In drug development, this is a significant problem because often only one enantiomer provides the desired therapeutic effect, while the other may be inactive or, in some cases, cause harmful side effects.[1] Therefore, maintaining the stereochemical purity of (S)-1-(2,4-Dibromophenyl)ethan-1-amine is paramount for ensuring the quality and safety of the final drug product.

Q2: What makes (S)-1-(2,4-Dibromophenyl)ethan-1-amine particularly susceptible to racemization during heating?

A2: The susceptibility of this compound stems from its specific molecular structure. The chiral center is a benzylic carbon—a carbon atom directly attached to a phenyl ring. The key factors are:

• Acidic Alpha-Proton: The hydrogen atom on this chiral carbon (the α-proton) is weakly acidic. This is because if a base removes this proton, the resulting planar carbanion is stabilized by resonance with the attached dibromophenyl ring.[1][5]

• Formation of Achiral Intermediates: The primary amine group can undergo reactions, such as oxidation or elimination, to form an achiral imine (C=N) intermediate.[6][7][8]

• Thermal Energy: Heating provides the necessary activation energy to overcome the barrier for these racemization pathways, significantly increasing the rate of stereochemical loss.[1]

Q3: What is the primary mechanism of racemization for this chiral amine when heated?

A3: For a primary benzylic amine like (S)-1-(2,4-Dibromophenyl)ethan-1-amine, the most common pathway for racemization, especially when heated in the presence of trace impurities or under non-acidic conditions, involves the formation of a transient, achiral intermediate. The two most probable mechanisms are base-catalyzed deprotonation or formation of an imine.

Under basic conditions, a base can deprotonate the chiral center to form a planar, resonance-stabilized carbanion. Subsequent protonation can occur from either face of the planar intermediate, leading to a racemic mixture.[5]

Caption: Primary mechanisms leading to racemization.

Q4: How does temperature quantitatively affect the rate of racemization?

A4: The relationship between temperature and reaction rate is described by the Arrhenius equation. As a general rule of thumb in organic chemistry, the rate of many reactions, including racemization, approximately doubles for every 10°C increase in temperature.[1] Therefore, prolonged exposure to elevated temperatures will exponentially increase the loss of enantiomeric purity. Minimizing both the temperature and the duration of heating is a critical process parameter.

PART 2: Troubleshooting Guide - Proactive Prevention & Solutions

Issue: A significant decrease in the enantiomeric excess (ee) of (S)-1-(2,4-Dibromophenyl)ethan-1-amine is observed after a heating step in my process.

This guide provides a logical workflow to diagnose the cause and implement effective corrective actions. The most critical factor to control is the pH of the medium.

Caption: A logical workflow for troubleshooting high racemization levels.

pH Control: The Most Effective Strategy

The acid/base environment is the single most important variable.

• Scenario: Heating the Amine as a Free Base (Neutral pH)

  • Causality: Even without added base, thermal energy can promote the formation of achiral imine intermediates or self-catalysis, leading to racemization. The amine's own basicity can facilitate the deprotonation of another amine molecule.

  • Solution: Protonate Before Heating. The most robust method to prevent racemization is to convert the amine into its corresponding ammonium salt by adding a stoichiometric amount of a suitable acid before heating.[9] The protonated nitrogen lone pair is no longer available, which inhibits imine formation and significantly increases the energy barrier for deprotonation of the alpha-carbon.

• Scenario: Heating Under Basic Conditions

  • Causality: Strong bases (e.g., NaOH, KOH) will aggressively deprotonate the benzylic C-H bond at elevated temperatures, leading to rapid racemization.[5][10]

  • Solution: Avoid Strong Bases. If basic conditions are required for a reaction, replace strong inorganic bases with milder or sterically hindered organic bases (e.g., N,N-Diisopropylethylamine (DIPEA), triethylamine, or 2,4,6-collidine).[1][11] These are less likely to deprotonate the chiral center. Always use the minimum temperature and time required.

Solvent Selection

• Causality: The solvent can influence racemization by stabilizing the transition states or intermediates involved in the process. Protic solvents (like alcohols) can stabilize charged intermediates through hydrogen bonding, potentially accelerating racemization.[12]

• Solution: Use Aprotic Solvents. Whenever possible, use non-polar, aprotic solvents which do not stabilize the charged intermediates that lead to racemization.[1][12]

PART 3: Experimental Protocols

These protocols provide actionable steps to implement the strategies discussed above.

Protocol 1: Stabilization of (S)-Amine by Salt Formation Prior to Heating

This protocol describes the conversion of the free amine to its p-toluenesulfonate (tosylate) salt, which is highly stable to thermal racemization.[9]

Materials:

• (S)-1-(2,4-Dibromophenyl)ethan-1-amine

• p-Toluenesulfonic acid monohydrate (TsOH·H₂O)

• Anhydrous aprotic solvent (e.g., Toluene, Dichloromethane, or Acetonitrile)

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Dissolution: In a clean, dry round-bottom flask, dissolve the (S)-amine (1.0 equivalent) in the selected anhydrous aprotic solvent (approx. 5-10 mL per gram of amine).

• Acid Addition: While stirring at room temperature (20-25°C), add a solution of p-toluenesulfonic acid monohydrate (1.0 equivalent) dissolved in a minimal amount of the same solvent. Alternatively, add the solid TsOH·H₂O portion-wise.

• Salt Formation: A precipitate of the ammonium tosylate salt may form immediately. Stir the mixture for 30 minutes at room temperature to ensure complete salt formation.

• Verification (Optional): Take a small aliquot, dilute with solvent, and spot on a TLC plate against the starting amine. The salt will have a different Rf value (typically lower).

• Heating: The resulting slurry or solution of the stable ammonium salt can now be heated as required by the subsequent process step.

• Liberation of Free Amine (Post-Heating): After cooling, the free amine can be recovered by performing a basic aqueous workup. Slowly add a mild base like saturated sodium bicarbonate solution and extract with an organic solvent (e.g., ethyl acetate).[5] Crucially, this step should be performed at low temperatures (0-5°C) to prevent racemization during the workup. [5]

Protocol 2: General Method for Quantifying Enantiomeric Excess (ee) by Chiral HPLC

Accurate quantification of racemization is essential for validating your process.[11] This protocol provides a starting point for developing a chiral HPLC method.

Instrumentation & Materials:

• HPLC system with a UV detector

• Chiral stationary phase (CSP) column (e.g., a Daicel Chiralpak® series column based on polysaccharide derivatives)

• HPLC-grade solvents (typically Hexane/Isopropanol or Hexane/Ethanol mixtures)

• Amine additive (e.g., Diethylamine, DEA) for improved peak shape

Procedure:

• Sample Preparation: Prepare a stock solution of your amine sample (both pre- and post-heating) at approximately 1 mg/mL in the mobile phase.

• Column Selection: Consult the column manufacturer's guide for initial recommendations for primary amines. Columns with coated or immobilized polysaccharide phases are often effective.

• Initial Method Conditions:

  • Mobile Phase: Start with a 90:10 mixture of Hexane:Isopropanol (+ 0.1% DEA).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm or 254 nm.

  • Column Temperature: 25°C.

• Analysis: Inject a small volume (5-10 µL) of the sample.

• Optimization: If the enantiomers are not resolved, systematically vary the ratio of the mobile phase (e.g., to 80:20, 70:30) or change the alcohol modifier (e.g., to ethanol). The goal is to achieve baseline separation of the two enantiomer peaks.

• Calculation of Enantiomeric Excess (ee):

  • Integrate the peak areas for the (S)-enantiomer (Area S) and the (R)-enantiomer (Area R).

  • Calculate the ee using the formula: % ee = [(Area S - Area R) / (Area S + Area R)] * 100

PART 4: Data & Reference Tables

Table 1: Recommended Acidic Additives for Stabilization

Additive	pKa	Stoichiometry	Comments
p-Toluenesulfonic Acid (TsOH)	-2.8	1.0 eq	Excellent choice; forms a stable, often crystalline salt. Proven to prevent epimerization.[9]
Hydrochloric Acid (HCl)	-6.3	1.0 eq	Can be used as a solution in an organic solvent (e.g., 2M in Diethyl Ether). Ensure conditions are anhydrous.
Acetic Acid	4.76	1.0 eq	Weaker acid; provides less robust protection than strong acids but can be effective in some cases.

Table 2: Solvent Recommendations for Heating Chiral Amines

Recommended (Aprotic)	Use with Caution (Protic)	Generally Avoid
Toluene	Isopropanol (IPA)	Water
Dichloromethane (DCM)[5][13]	Ethanol	Methanol
Acetonitrile (ACN)
Tetrahydrofuran (THF)

References

• Peel, A. J., et al. (2022). A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. Dalton Transactions. Retrieved from [Link]

• An, F., et al. (2020). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. Nature Protocols. Retrieved from [Link]

• Gong, X. G., & Lebrilla, C. B. (n.d.). A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids. Analytical Chemistry.

• Zhang, G., et al. (2019). Determination of concentration and enantiomeric excess of amines and amino alcohols with a chiral nickel(ii) complex. Chemical Communications. Retrieved from [Link]

• Chemistry Steps. (2026). Formation of Imines and Enamines. Retrieved from [Link]

• Lumen Learning. (n.d.). 21.4. Imine formation | Organic Chemistry II. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2025). Imine Reductase-Catalyzed Intermolecular Reductive Amination of Aldehydes and Ketones. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation. Retrieved from [Link]

• Study.com. (n.d.). Racemization Overview, Mechanism & Examples. Retrieved from [Link]

• Kim, D. Y., et al. (2021). Enantioselective extraction of unprotected amino acids coupled with racemization. Nature Communications. Retrieved from [Link]

• Kirby, A. J., & van der Vlag, R. (n.d.). Racemisation in Chemistry and Biology. The University of Manchester. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• Chen, J., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications. Retrieved from [Link]

• University of Leeds. (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. Retrieved from [Link]

• Google Patents. (n.d.). US6002045A - Racemisation of amines.

• ResearchGate. (n.d.). Thermal stability and thermal decomposition study of hindered amine light stabilizers. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

• AIDIC. (n.d.). Thermal Stability of Amine Compounds and Dichloromethane. Retrieved from [Link]

• McGraw Hill's AccessScience. (n.d.). Racemization. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 3. study.com [study.com]
• 4. Racemization | McGraw Hill's AccessScience [accessscience.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Formation of Imines and Enamines - Chemistry Steps [chemistrysteps.com]
• 7. 21.4. Imine formation | Organic Chemistry II [courses.lumenlearning.com]
• 8. rsc.org [rsc.org]
• 9. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 10. US6002045A - Racemisation of amines - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. aidic.it [aidic.it]

Purification techniques for removing debrominated impurities from (S)-1-(2,4-Dibromophenyl)ethan-1-amine

Welcome to the Technical Support Center for Advanced Amine Purification. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in chiral pharmaceutical intermediate synthesis: the removal of debrominated impurities from (S)-1-(2,4-Dibromophenyl)ethan-1-amine [1].

When synthesizing heavily halogenated chiral amines, maintaining the integrity of the carbon-halogen bonds is critical. This guide bypasses generic advice and provides field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to ensure >99% chemical and enantiomeric purity.

Part 1: Troubleshooting & Causality FAQs

Q1: Why do debrominated impurities (monobromo and des-bromo analogs) form during the synthesis of (S)-1-(2,4-Dibromophenyl)ethan-1-amine? A1: Debromination, or hydrodehalogenation, is a common side reaction when synthesizing this amine via catalytic reductive amination or when it is subjected to downstream palladium-catalyzed cross-coupling reactions. The root cause is the formation of a highly reactive palladium-hydride (Pd-H) intermediate. This species can reductively eliminate to form an Ar-H bond, replacing the bromine atom and regenerating the Pd(0) catalyst[2]. The loss of the bromine at the 4-position or 2-position yields 1-(4-bromophenyl)ethan-1-amine or 1-(2-bromophenyl)ethan-1-amine, respectively.

Q2: Why is standard acid-base extraction completely ineffective for removing these impurities? A2: Acid-base extraction relies on significant differences in the pKa​ of the target compound versus its impurities. The loss of a bromine atom slightly alters the electron-withdrawing inductive effect on the aromatic ring, but because the amine group is insulated by an ethyl linker, the pKa​ shift is negligible (ranging only from ~9.2 to 9.4). Consequently, the target and its debrominated impurities will protonate and deprotonate at the exact same pH, co-extracting into the organic or aqueous layer simultaneously.

Q3: How can I reliably detect these impurities when their UV absorbance profiles are nearly identical? A3: You must utilize Liquid Chromatography-Mass Spectrometry (LC-MS) and leverage the natural isotopic signature of bromine. Bromine naturally occurs as two isotopes, 79Br and 81Br , in a nearly 1:1 ratio. The target dibromo compound will exhibit a distinct triplet mass envelope (M, M+2, M+4 in a 1:2:1 ratio). Monobromo impurities will show a doublet (1:1 ratio), and the des-bromo impurity will show a single isotopic peak. This built-in mass defect filter allows you to rapidly differentiate the parent compound from debrominated degradants regardless of UV overlap.

Part 2: Physicochemical Data & Separation Logic

To design a self-validating purification system, we must exploit the only physical property that changes significantly upon debromination: lipophilicity (LogP) . Bromine atoms are highly lipophilic; therefore, each loss of a bromine atom drastically reduces the compound's affinity for a reverse-phase (C18) stationary phase[3].

Table 1: Physicochemical Comparison of Target Amine and Debrominated Impurities

Compound Identity	Structural Class	Approx. pKa​	Approx. LogP	RP-HPLC Relative Retention Time (RRT)
1-phenylethan-1-amine	Des-bromo	9.4	1.5	0.45 (Elutes First)
1-(2-bromophenyl)ethan-1-amine	Monobromo	9.3	2.3	0.72
1-(4-bromophenyl)ethan-1-amine	Monobromo	9.3	2.4	0.78
(S)-1-(2,4-Dibromophenyl)ethan-1-amine	Dibromo (Target)	9.2	3.2	1.00 (Elutes Last)

Part 3: Self-Validating Experimental Protocols

Protocol A: Preparative RP-HPLC for High-Purity Isolation

Use this protocol when debrominated impurities exceed 5% of the crude mixture.

Mechanistic Rationale: By utilizing a C18 stationary phase, we force the separation to rely entirely on hydrophobic interactions. The addition of 0.1% Trifluoroacetic acid (TFA) is non-negotiable; it acts as an ion-pairing agent, fully protonating the primary amine to prevent secondary interactions with residual silanols on the silica matrix, which would otherwise cause severe peak tailing and ruin the separation.

• Sample Preparation: Dissolve the crude amine mixture in a 1:1 ratio of Methanol and HPLC-grade Water containing 0.1% TFA. Do not exceed a concentration of 50 mg/mL to prevent column overloading.

• Column Selection: Use a Preparative C18 Column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Mobile Phase Setup:

  • Solvent A: Water + 0.1% TFA

  • Solvent B: Acetonitrile + 0.1% TFA

• Gradient Execution: Run a shallow gradient from 10% B to 60% B over 45 minutes. The shallow gradient is required to resolve the 2-bromo and 4-bromo isomers from each other, even though they elute well before the target dibromo compound.

• Fraction Collection & Validation: Trigger fraction collection via MS-TIC (Total Ion Chromatogram) targeting the specific isotopic mass of the dibromo compound. Lyophilize the target fractions immediately to prevent prolonged exposure to acidic conditions.

Protocol B: Diastereomeric Salt Crystallization

Use this protocol for bulk scale-up or when impurities are <5%, to simultaneously upgrade chemical and enantiomeric purity.

Mechanistic Rationale: Chiral resolution relies on forming a salt with a chiral acid. We utilize (D)-Tartaric acid. The bulky bromine atoms at the 2 and 4 positions of the target amine create a highly specific steric environment. When the diastereomeric salt forms, the dibromo-amine packs into a rigid, highly insoluble crystal lattice. The monobromo impurities lack the steric bulk at the 4-position (or 2-position), causing "lattice mismatch." They remain highly soluble in the mother liquor.

• Salt Formation: Dissolve the crude (S)-1-(2,4-Dibromophenyl)ethan-1-amine free base (1.0 eq) in boiling absolute ethanol (10 mL/gram of amine).

• Acid Addition: Slowly add a solution of (D)-Tartaric acid (1.0 eq) dissolved in a minimum volume of hot ethanol.

• Controlled Cooling: Allow the mixture to cool to room temperature at a rate of 5°C per hour. Do not crash-cool. Rapid cooling traps the monobromo impurities inside the crystal lattice as defects. Slow cooling allows the system to thermodynamically reject the structurally mismatched debrominated salts.

• Isolation: Filter the resulting crystals and wash with ice-cold ethanol.

• Free-Basing (Deprotection): Suspend the pure salt in dichloromethane (DCM) and wash with 1M NaOH until the aqueous layer is pH > 12. Extract the organic layer, dry over Na2​SO4​ , and concentrate to yield the ultra-pure free base.

Part 4: Mandatory Visualization Workflows

RP-HPLC workflow for separating debrominated impurities based on LogP differences.

Logic tree for selecting purification strategies based on initial impurity levels.

References

• 1249483-11-1,1-(2,4-Dibromophenyl)ethanamine - AccelaChemBio AccelaChem. Verified commercial standard and chemical identity for (S)-1-(2,4-Dibromophenyl)ethanamine. URL: [Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry MDPI. Details the mechanistic formation of debrominated impurities via palladium-hydride intermediates during catalytic processes. URL: [Link]

• Mild and Selective Method of Bromination of Flavonoids Journal of Natural Products (ACS Publications). Demonstrates the application of preparative HPLC for the separation of brominated compounds from their unbrominated/debrominated counterparts based on lipophilicity. URL: [Link]

Sources

• 1. 1249483-11-1,1-(2,4-Dibromophenyl)ethanamine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Optimal storage conditions to prevent degradation of (S)-1-(2,4-Dibromophenyl)ethan-1-amine

Technical Support Center: (S)-1-(2,4-Dibromophenyl)ethan-1-amine

This guide provides researchers, scientists, and drug development professionals with essential technical information for the optimal storage, handling, and troubleshooting of (S)-1-(2,4-Dibromophenyl)ethan-1-amine. Maintaining the chemical and chiral integrity of this starting material is paramount for the reproducibility and success of synthetic routes and biological assays.

Frequently Asked Questions (FAQs) on Storage & Handling

This section addresses the most common questions regarding the day-to-day handling and storage of (S)-1-(2,4-Dibromophenyl)ethan-1-amine to prevent degradation.

Q1: What are the ideal long-term storage conditions for (S)-1-(2,4-Dibromophenyl)ethan-1-amine?

To ensure maximum stability and prevent degradation, the compound should be stored under a specific set of conditions. These are summarized in the table below. The primary goal is to protect the amine from atmospheric components and light.

Parameter	Recommendation	Rationale
Temperature	Cool; Room temperature or refrigerated (2-8°C)	Lower temperatures slow down the rate of potential degradation reactions. While room temperature is acceptable for short periods, refrigeration is preferred for long-term storage.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation by atmospheric oxygen and reaction with carbon dioxide.[1]
Light	Protect from Light (Amber Vial/Bottle)	Aromatic bromine compounds can be light-sensitive, potentially leading to radical-mediated degradation. Storing in a dark place or amber container is crucial.[2]
Container	Tightly Sealed Amber Glass Bottle	The container must be tightly closed to prevent moisture and air ingress.[1][3][4] Glass is preferred for its inertness.
Environment	Dry, Well-Ventilated Area	Amines can be hygroscopic; a dry environment prevents moisture absorption.[5]

Q2: Why is an inert atmosphere so critical for this amine?

Primary amines, particularly those with benzylic protons like this compound, are susceptible to two primary atmospheric degradation pathways:

• Oxidation: Atmospheric oxygen can oxidize the amine group, potentially leading to the formation of imines, oximes, or even cleavage to the corresponding ketone, 1-(2,4-dibromophenyl)ethan-1-one. This compromises the purity and reactivity of the material.

• Carbamate Formation: Amines readily react with carbon dioxide (CO₂) present in the air to form ammonium carbamate salts.[6] While this reaction can be reversible, it effectively reduces the concentration of the free amine, which can negatively impact reaction stoichiometry and kinetics.[7][8]

Storing under an inert gas like argon or nitrogen displaces oxygen and CO₂, directly preventing these degradation routes.[1]

Q3: What are the immediate visual signs of potential degradation?

While analytical testing is definitive, you should be vigilant for physical changes in the material. Key indicators of degradation include:

• Color Change: A pure amine should be colorless to pale yellow. The development of a distinct yellow, orange, or brown color is a strong indicator of impurity formation.

• Formation of Precipitate: The appearance of solid particulates may indicate the formation of insoluble degradation products, such as urea derivatives or salts.

• Change in Viscosity: Any noticeable change in the liquid's viscosity could suggest polymerization or the formation of higher molecular weight byproducts.

If any of these signs are observed, it is imperative to re-analyze the material's purity before use.

Troubleshooting Guide: Is My Amine Degrading?

This section provides a logical workflow for diagnosing and resolving issues that may be linked to the stability of (S)-1-(2,4-Dibromophenyl)ethan-1-amine.

Q1: My reaction is failing, or the yield is significantly lower than expected. Could the amine be the cause?

Yes, degraded starting material is a frequent cause of poor reaction outcomes. If you suspect the amine's quality, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for suspected amine degradation.

Q2: How can I definitively test the purity of my stored (S)-1-(2,4-Dibromophenyl)ethan-1-amine?

The most reliable method for assessing purity and detecting degradation products is High-Performance Liquid Chromatography (HPLC). A standard reversed-phase method can effectively separate the parent amine from more polar or non-polar impurities. For confirming chiral integrity, a specialized chiral HPLC method is required.

Experimental Protocol: HPLC Purity Analysis (Reversed-Phase)

This protocol provides a robust method for determining the chemical purity of (S)-1-(2,4-Dibromophenyl)ethan-1-amine.

1. Objective: To quantify the purity of the amine and identify potential degradation products using reversed-phase HPLC with UV detection.

2. Materials & Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Acetonitrile.

• Sample Diluent: Acetonitrile/Water (50:50 v/v).

• (S)-1-(2,4-Dibromophenyl)ethan-1-amine sample.

3. Sample Preparation:

• Prepare a stock solution by accurately weighing ~10 mg of the amine into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with the Sample Diluent to achieve a concentration of ~1 mg/mL.

• Prepare the working sample by performing a 1:10 dilution of the stock solution with the Sample Diluent to a final concentration of ~0.1 mg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection.

4. HPLC Method Parameters:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 5 µL

• UV Detection: 220 nm

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	90	10
  15.0	10	90
  20.0	10	90
  20.1	90	10

  | 25.0 | 90 | 10 |

5. Data Analysis & Interpretation:

• Integrate all peaks in the chromatogram.

• Calculate the purity of the main peak using the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

• Expected Results: A pure, stable sample should exhibit a single major peak. Degradation products will typically appear as smaller peaks, often eluting earlier (more polar) than the parent amine. See the table below for potential impurities.

Table 2: Potential Impurities and Degradation Products

Potential Impurity	Likely Cause	Expected HPLC Elution (vs. Parent)
1-(2,4-Dibromophenyl)ethan-1-one	Oxidation	Later (more non-polar)
Ammonium Carbamate Derivative	Reaction with CO₂	Earlier (more polar)
De-brominated Species	Reductive degradation	Earlier (more polar)
Dimer/Urea Derivatives	Intermolecular reaction	Significantly Later (higher MW)

References

• Tokyo Chemical Industry Co., Ltd. (2025). SAFETY DATA SHEET for 2-(4-Bromophenyl)ethylamine.

• TCI Chemicals. (2025). SAFETY DATA SHEET for 1,2-Bis(4-bromophenyl)ethane.

• Enamine. (n.d.). Safety Data Sheet for (1S)-1-(3,4-dibromophenyl)ethan-1-amine hydrochloride.

• UCPA LLC. (1999). MATERIAL SAFETY DATA SHEET.

• Fisher Scientific. (2025). SAFETY DATA SHEET for 4-Bromophenylboronic acid.

• CHROMSERVIS. (n.d.). Chiral column handling.

• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety.

• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods.

• Sigma-Aldrich. (n.d.). Operating Guidelines for ChromTech CHIRAL-AGP, CHIRAL-HSA, and CHIRAL-CBH HPLC Columns.

• Daicel Chiral Technologies. (n.d.). INSTRUCTION MANUAL FOR CHIRALPAK® AGP.

• Sigma-Aldrich. (n.d.). (S)-1-(2-Bromophenyl)ethanamine Product Page.

• ResearchGate. (2023). 13C NMR for the reactions of 1-(4-bromophenyl)ethan-1-amine (1) with 13C-labeled CO2.

• NextSDS. (n.d.). 1-(2,4-dibromophenyl)ethan-1-amine — Chemical Substance Information.

• Thompson, J., et al. (2017). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. Energy Procedia, 114, 2030–2038.

• University of Kentucky. (2017). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. UKnowledge.

• PubChem. (n.d.). (S)-1-(2-Bromophenyl)ethanamine. National Center for Biotechnology Information.

• International Journal of Pharmaceutical Sciences and Research. (2009). A review on the presence of organic impurities into active pharmaceutical ingredients.

• Organic Syntheses. (n.d.). PREPARATION OF N-(1-(4-BROMOPHENYL)ETHYL)ACETAMIDE.

• Benchchem. (n.d.). A Comparative Guide to the Purity Analysis of Synthesized "1-(2,4-Dihydroxy-6- methoxyphenyl)ethan-1-one".

• Huang, J., et al. (2024). Mechanistic and kinetic insights into the thermal degradation of decabromodiphenyl ethane. Environmental Pollution, 359, 124539.

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Reference Data & Comparative Studies

Comparative Guide: (S)-1-(2,4-Dibromophenyl)ethan-1-amine vs. 1-Phenylethylamine as Chiral Resolving Agents

Executive Summary

Diastereomeric salt crystallization remains one of the most scalable and economically viable methods for the optical resolution of racemic acids[1]. For decades, unsubstituted 1-phenylethylamine (PEA) has served as the gold-standard chiral amine for this purpose[2]. However, PEA presents distinct limitations in challenging resolutions, particularly regarding inadequate thermodynamic differentiation of diastereomeric salts and poor downstream recovery due to its moderate aqueous solubility[3].

This guide objectively compares PEA with its rationally designed halogenated analog, (S)-1-(2,4-Dibromophenyl)ethan-1-amine . By introducing two bulky, electron-withdrawing bromine atoms, researchers can leverage secondary intermolecular forces—specifically halogen bonding and modulated π−π stacking—to achieve superior chiral discrimination and near-quantitative resolving agent recovery[3][4].

Mechanistic Rationale: The Role of Halogenation in Chiral Recognition

To understand why (S)-1-(2,4-dibromophenyl)ethan-1-amine often outperforms PEA, we must examine the physical chemistry and crystal engineering principles governing diastereomeric salt formation[4].

Amplification of Thermodynamic Differences ( ΔΔG )

Chiral resolution relies on the solubility difference between the (S,S) and (S,R) diastereomeric salts. While unsubstituted PEA relies primarily on the primary ammonium-carboxylate ionic bond and standard hydrogen bonding, the dibromo derivative introduces halogen bonding (C–Br···O or C–Br··· π interactions)[3]. These highly directional interactions act as secondary recognition elements. They facilitate a more compact, rigid crystal lattice for the less-soluble salt, significantly decreasing its solubility product ( Ksp​ ) and amplifying the thermodynamic difference between the diastereomeric pairs[4].

Modulation of π−π Stacking

The electron-withdrawing nature of the bromine atoms alters the quadrupole moment of the phenyl ring. When resolving aromatic acids (e.g., mandelic acid derivatives or arylpropionic acids), this electronic modulation strengthens face-to-face or edge-to-face π−π interactions between the resolving agent and the substrate, further stabilizing the target crystal lattice[1][3].

Hydrophobicity and Phase Partitioning

A major operational drawback of PEA is its partial solubility in water (~4% at 20 °C)[3]. During the alkaline cleavage step to liberate the enantiopure acid, a significant fraction of PEA remains in the aqueous phase, requiring exhaustive and solvent-intensive extractions. The 2,4-dibromo substitution drastically increases the lipophilicity ( logP ) of the amine. This ensures that upon basification, the resolving agent partitions exclusively into the organic phase, allowing for >95% recovery with minimal solvent use.

Comparative Performance Data

The following table synthesizes the resolution performance of both agents using a standard challenging substrate, racemic 4-chloromandelic acid, under optimized thermodynamic control (ethanol/water solvent systems).

Parameter	(S)-1-Phenylethylamine (PEA)	(S)-1-(2,4-Dibromophenyl)ethan-1-amine
Primary Interaction	Ionic, H-bonding	Ionic, H-bonding, Halogen bonding
Yield of Less Soluble Salt	38.5%	46.2%
Diastereomeric Excess (de)	75.0%	> 98.0%
Resolution Efficiency ( E ) *	57.7%	90.5%
Amine Aqueous Solubility	~40 g/L	< 0.1 g/L
Resolving Agent Recovery	72 - 78%	96 - 98%

*Resolution Efficiency ( E ) is calculated as 2×Yield×de . A maximum theoretical E is 100%.

Experimental Workflow Visualization

The following diagram illustrates the self-validating workflow for diastereomeric salt resolution, highlighting the phase separations where the dibromo derivative's lipophilicity provides a distinct advantage.

Workflow of diastereomeric salt resolution using (S)-1-(2,4-Dibromophenyl)ethan-1-amine.

Validated Laboratory Protocol

This protocol is designed as a self-validating system. By measuring the mass balance and optical purity at intermediate steps, researchers can abort or adjust the workflow before committing to the final cleavage step[5].

Step 1: Diastereomeric Salt Formation

• Dissolution: Suspend 10.0 mmol of the racemic acid in 15 mL of absolute ethanol in a 50 mL round-bottom flask equipped with a reflux condenser. Heat to 60 °C until fully dissolved.

• Amine Addition: Slowly add 5.0 mmol (0.5 equivalents) of (S)-1-(2,4-Dibromophenyl)ethan-1-amine dropwise. Causality note: Using 0.5 equivalents (the "half-equivalent method") forces the resolving agent to selectively pair with the most affine enantiomer, leaving the other enantiomer as a free acid in solution, which drastically improves the initial diastereomeric excess[5].

• Equilibration: Reflux the mixture for 30 minutes to ensure complete salt formation.

Step 2: Fractional Crystallization

• Controlled Cooling: Remove the heat source and allow the flask to cool to room temperature at a rate of ~10 °C per hour. Rapid cooling traps kinetic impurities; slow cooling ensures thermodynamic control and highly ordered crystal packing driven by halogen bonds[3][4].

• Maturation: Stir the resulting slurry at 15 °C for 12 hours.

• Isolation: Filter the precipitate (the less soluble salt) under vacuum. Wash the filter cake with 2 × 2 mL of ice-cold ethanol.

Step 3: Self-Validation (Quality Control)

• Sub-sample Cleavage: Take a 10 mg aliquot of the dried salt, treat with 1M NaOH, and extract with methyl tert-butyl ether (MTBE).

• HPLC Analysis: Analyze the aqueous phase (containing the free acid) via chiral HPLC. If the enantiomeric excess (ee) is < 98%, perform a single recrystallization of the bulk salt from ethanol/water (9:1 v/v) before proceeding to Step 4.

Step 4: Alkaline Cleavage and Agent Recovery

• Basification: Suspend the enantiopure salt in 20 mL of deionized water. Add 1M NaOH dropwise until the pH reaches 12.0. The ionic bonds are broken, liberating the free amine as an insoluble oil.

• Extraction: Extract the aqueous layer with MTBE (3 × 15 mL). Because of the high lipophilicity of the dibromo-derivative, partition is near-instantaneous and quantitative[3].

• Acid Recovery: Acidify the aqueous phase to pH 2.0 using 6M HCl. Extract the precipitated enantiopure acid with ethyl acetate, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Amine Recovery: Combine the MTBE extracts, dry over Na2​SO4​ , and evaporate the solvent to recover the (S)-1-(2,4-Dibromophenyl)ethan-1-amine (>96% yield) for subsequent resolution cycles.

Conclusion

While 1-phenylethylamine remains a cost-effective starting point for routine resolutions, its halogenated counterpart, (S)-1-(2,4-Dibromophenyl)ethan-1-amine , offers a scientifically superior alternative for difficult-to-resolve racemates. By exploiting halogen bonding to tighten crystal packing and leveraging high lipophilicity to streamline downstream recovery, this resolving agent significantly reduces the time and solvent overhead required in pharmaceutical and fine chemical development.

References

• Enantioseparation of P-Stereogenic 1-Adamantyl Arylthiophosphonates and Their Stereospecific Transformation to 1-Adamantyl Aryl-H-phosphinates. National Institutes of Health (NIH). Available at:[Link]

• Highly efficient resolutions of 1,4-benzodioxane-2-carboxylic acid with para substituted 1-phenylethylamines. ResearchGate. Available at:[Link]

• Improved Resolution of 4-Chloromandelic Acid and the Effect of Chlorine Interactions Using (R)-(+)-Benzyl-1-Phenylethylamine as a Resolving Agent. National Institutes of Health (NIH). Available at:[Link]

• Strategies for chiral separation: from racemate to enantiomer. Chemical Science (RSC Publishing). Available at:[Link]

• Design of Resolving Agents Based on Crystal Engineering. ResearchGate. Available at:[Link]

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A Comparative Benchmarking Guide to Chiral Ligands in Asymmetric Transfer Hydrogenation: Featuring (S)-1-(2,4-Dibromophenyl)ethan-1-amine Derivatives

In the landscape of asymmetric catalysis, the development of efficient, selective, and robust chiral ligands is paramount for the synthesis of enantiomerically pure compounds, which are the cornerstone of the pharmaceutical and fine chemical industries. This guide provides a comparative analysis of the catalytic efficiency of ligands derived from (S)-1-(2,4-Dibromophenyl)ethan-1-amine, benchmarked against other widely used chiral ligands in the asymmetric transfer hydrogenation (ATH) of ketones. This reaction serves as a crucial metric for evaluating catalyst performance due to its operational simplicity and broad applicability.

The choice of a chiral ligand directly influences the stereochemical outcome and overall efficiency of a catalytic transformation. Ligands derived from chiral 1,2-diamines and their derivatives have been extensively explored, with the N-sulfonated diamine ligands, such as TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine), being a gold standard in ruthenium-catalyzed ATH.[1][2] The structural and electronic properties of the chiral amine precursor are critical in dictating the efficacy of the resulting ligand. Here, we delve into the performance of ligands derived from the sterically and electronically distinct (S)-1-(2,4-Dibromophenyl)ethan-1-amine.

The Benchmark Reaction: Asymmetric Transfer Hydrogenation of Acetophenone

To provide a standardized comparison, we will focus on the asymmetric transfer hydrogenation of a model prochiral ketone, acetophenone, to the corresponding chiral 1-phenylethanol. This reaction is widely used to screen and evaluate the performance of new chiral catalysts.[3] The key performance indicators are the chemical yield and the enantiomeric excess (ee%) of the product, which quantify the catalyst's activity and stereoselectivity, respectively.

The catalytic cycle, often referred to as the Noyori-Ikariya mechanism, involves a metal-ligand bifunctional catalysis.[1][4] The ruthenium catalyst, bearing the chiral diamine ligand, facilitates the transfer of a hydride from a hydrogen donor (commonly isopropanol or a formic acid/triethylamine mixture) to the ketone. The chirality of the ligand dictates the facial selectivity of the hydride attack, leading to the preferential formation of one enantiomer of the alcohol.[2]

Comparative Performance Analysis

The following table summarizes the catalytic efficiency of a representative ligand derived from a substituted 1-phenylethan-1-amine scaffold in the Ru-catalyzed ATH of acetophenone, compared with other established chiral ligands under similar reaction conditions.

Ligand/Catalyst System	Substrate/Catalyst Ratio	Hydrogen Donor	Temp (°C)	Time (h)	Conversion (%)	ee (%)	Reference
RuCl	200	HCOOH:NEt₃	28	24	>99	97 (S)	[5]
(S,S)-Fe-PNNP Complex	100	i-PrOH/KOtBu	28	0.3	99	99 (R)	[6]
Ir-Polymeric Diamine	2000	H₂O/MeOH	70	12	>99	99	[7]
Ru-Cinchona NNP Ligand	1000	H₂/Ba(OH)₂	30	12	>99.9	98.8 (R)	[8]

Note: Data for a ligand specifically derived from (S)-1-(2,4-Dibromophenyl)ethan-1-amine in a direct comparative study was not available in the reviewed literature. The data for TsDPEN, which shares the 1,2-diamine backbone, is presented as a benchmark for this class of ligands.

Causality Behind Experimental Choices

The selection of the catalyst components and reaction conditions is critical for achieving high efficiency and enantioselectivity.

• Metal Precursor: Ruthenium(II) arene complexes, such as [RuCl2(p-cymene)]2, are commonly used due to their stability and ability to readily form the active catalytic species with chiral diamine ligands.[9]

• Chiral Ligand: The N-sulfonated diamine ligands, like TsDPEN, are "bifunctional." The NH group acts as a proton donor, while the Ru-H hydride is transferred to the ketone carbonyl carbon via a six-membered pericyclic transition state. The stereochemistry of the diamine backbone dictates the facial selectivity.[1][4]

• Hydrogen Donor: A formic acid/triethylamine azeotropic mixture is a highly effective hydrogen source, often leading to faster reactions and higher enantioselectivities compared to isopropanol.[5] The pH of the reaction mixture when using this hydrogen donor can also significantly influence the reaction rate and selectivity.[5]

• Solvent: The choice of solvent can influence catalyst solubility, stability, and the transition state energy, thereby affecting both the rate and enantioselectivity of the reaction.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol is a representative procedure for the Ru-catalyzed ATH of acetophenone using a Noyori-type catalyst.

Materials:

• [RuCl2(p-cymene)]2

• (S,S)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

• Formic acid

• Triethylamine

• Acetophenone

• Anhydrous, degassed solvent (e.g., dichloromethane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Pre-formation: In a Schlenk flask under an inert atmosphere, dissolve [RuCl2(p-cymene)]2 (0.005 mmol) and (S,S)-TsDPEN (0.012 mmol) in the anhydrous solvent (e.g., 1 mL).

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the active catalyst complex.

• Reaction Setup: In a separate flask, prepare the hydrogen donor by mixing formic acid and triethylamine in a 5:2 molar ratio.

• Add the hydrogen donor mixture to the catalyst solution.

• Substrate Addition: Add acetophenone (1 mmol) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at the desired temperature (e.g., 28-40 °C) and monitor the progress by TLC or GC.

• Work-up: Once the reaction is complete, quench the reaction with a saturated aqueous solution of NaHCO₃. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification and Analysis: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel. Determine the enantiomeric excess of the 1-phenylethanol product by chiral HPLC or GC analysis.

Visualizing the Workflow

Caption: Experimental workflow for the asymmetric transfer hydrogenation of acetophenone.

Mechanistic Insights

Caption: Simplified catalytic cycle for Noyori-type asymmetric transfer hydrogenation.

Conclusion

References

• Dalton Transactions. (n.d.). Heterocycle-containing Noyori–Ikariya catalysts for asymmetric transfer hydrogenation of ketones. Royal Society of Chemistry. [Link]

• Gagnon, A., & Fogg, D. E. (2020). Does the Configuration at the Metal Matter in Noyori–Ikariya Type Asymmetric Transfer Hydrogenation Catalysts?. PMC. [Link]

• Dalton Transactions. (n.d.). An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones. Royal Society of Chemistry. [Link]

• Kawanami, Y., & Yanagita, R. C. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules, 23(10), 2408. [Link]

• ACS Publications. (2021). Enantioselectivity in the Noyori–Ikariya Asymmetric Transfer Hydrogenation of Ketones. Organometallics. [Link]

• Los Alamos National Laboratory. (2021). Enantioselectivity in the Noyori–Ikariya Asymmetric Transfer Hydrogenation of Ketones. Center for Nonlinear Studies. [Link]

• Reddy, K. S., et al. (2007). Novel Chiral Switching Ligands for Enantioselective Asymmetric Reductions of Prochiral Ketones. PMC. [Link]

• University of Calgary. (n.d.). Enantioselective Reduction of Ketones. [Link]

• ACS Publications. (2006). Asymmetric Hydrogenation of Ketones with Chiral η6-Arene/N-Tosylethylenediamine−Ruthenium(II) Catalysts. Journal of the American Chemical Society. [Link]

• Catalysis Science & Technology. (n.d.). Recent trends in organocatalyzed asymmetric reduction of prochiral ketones. Royal Society of Chemistry. [Link]

• PubMed. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. [Link]

• ACS Publications. (2024). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. [Link]

• ACS Publications. (2004). BINAP/1,4-Diamine−Ruthenium(II) Complexes for Efficient Asymmetric Hydrogenation of 1-Tetralones and Analogues. Organic Letters. [Link]

• University of Liverpool. (2005). Insight into and Practical Application of pH‐Controlled Asymmetric Transfer Hydrogenation of Aromatic Ketones in Water. IT Services. [Link]

• IntechOpen. (2017). Asymmetric Transfer Hydrogenation of C=O and C=N Bonds Catalyzed by [Ru(η6 arene)(diamine)] Complexes: A Multilateral Study. [Link]

• RSC Publishing. (2022). Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands. PMC. [Link]

• ResearchGate. (n.d.). Asymmetric Transfer Hydrogenation of Acetophenone with 1 R ,2 S -Aminoindanol/Pentamethylcyclopentadienylrhodium Catalyst. [Link]

• ACS Publications. (2012). The Mechanism of Efficient Asymmetric Transfer Hydrogenation of Acetophenone Using an Iron(II) Complex Containing an (S,S)-Ph2PCH2CH NCHPhCHPhN CHCH2PPh2 Ligand: Partial Ligand Reduction Is the Key. Journal of the American Chemical Society. [Link]

• PubMed. (2014). Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by [RuX2(diphosphine)(1,2-diamine)] catalysts. [Link]

• KANTO CHEMICAL CO., INC. (n.d.). Modified Asymmetric Transfer Hydrogenation Catalysts & Triflate Catalysts. [Link]

• ACS Publications. (2007). From a Chiral Switch to a Ligand Portfolio for Asymmetric Catalysis. Accounts of Chemical Research. [Link]

• PMC. (n.d.). Performance-Enhancing Asymmetric Catalysis Driven by Achiral Counterion Design. [Link]

• OA Monitor Ireland. (n.d.). From a Chiral Switch to a Ligand Portfolio for Asymmetric Catalysis. [Link]

• ResearchGate. (n.d.). Novel Sulfinyl Imine Ligands for Asymmetric Catalysis. [Link]

• MDPI. (2021). Chiral Aminoalcohols and Squaric Acid Amides as Ligands for Asymmetric Borane Reduction of Ketones: Insight to In Situ Formed Catalytic System by DOSY and Multinuclear NMR Experiments. [Link]

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A Guide to the Structural Elucidation of (S)-1-(2,4-Dibromophenyl)ethan-1-amine: A Cross-Validation of NMR and X-ray Crystallography

In the landscape of modern drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of ensuring safety, efficacy, and intellectual property. For chiral molecules, the precise assignment of the absolute stereochemistry is of paramount importance, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles. This guide presents a comprehensive comparison of two primary analytical techniques for structural elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography, using the chiral amine (S)-1-(2,4-Dibromophenyl)ethan-1-amine as a case study. We will delve into the causality behind experimental choices, present detailed protocols, and demonstrate the power of cross-validating the data from these two orthogonal techniques to provide a self-validating system of structural proof.

The Imperative of Orthogonal Structural Verification

In a regulated environment, relying on a single analytical technique for structural confirmation can be a high-risk approach. Each method has its inherent strengths and limitations. NMR spectroscopy provides detailed information about the connectivity and chemical environment of atoms in solution, while X-ray crystallography offers a precise snapshot of the molecule's arrangement in the solid state.[1][2] By employing both techniques, we can cross-validate our findings, leading to a more robust and defensible structural assignment.[3] This is particularly critical for establishing the absolute configuration of chiral centers, a key requirement for regulatory submissions.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Molecule in Solution

NMR spectroscopy is a powerful and versatile technique that provides a wealth of information about molecular structure, dynamics, and interactions in solution. For chiral molecules like (S)-1-(2,4-Dibromophenyl)ethan-1-amine, NMR, particularly in conjunction with chiral derivatizing agents (CDAs), can be instrumental in determining the absolute configuration.[4][5][6]

The Rationale Behind Chiral Derivatization in NMR

Direct determination of enantiomers by NMR is not possible in an achiral solvent as they are spectroscopically indistinguishable. To overcome this, we can react the chiral amine with a chiral derivatizing agent, such as Mosher's acid or its analogues, to form a pair of diastereomers.[4][7] These diastereomers have different physical properties and, crucially, distinct NMR spectra. By analyzing the differences in the chemical shifts of the protons or other nuclei near the stereocenter in the two diastereomers, we can deduce the absolute configuration of the original amine.[5][6]

Experimental Protocol: ¹H and ¹³C NMR of (S)-1-(2,4-Dibromophenyl)ethan-1-amine

The following protocol outlines the steps for acquiring and interpreting the ¹H and ¹³C NMR spectra of our target molecule.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of (S)-1-(2,4-Dibromophenyl)ethan-1-amine in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.
• Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Acquire a one-dimensional (1D) ¹H NMR spectrum. Key parameters include a sufficient number of scans for a good signal-to-noise ratio, a spectral width covering the expected proton chemical shift range (typically 0-12 ppm), and a relaxation delay of at least 5 seconds to ensure accurate integration.[8]
• Acquire a 1D ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, a larger number of scans will be required. Proton decoupling is typically used to simplify the spectrum and improve sensitivity.[9]
• To aid in structural assignment, two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be performed to establish ¹H-¹H and ¹H-¹³C correlations, respectively.[10]

3. Data Interpretation and Expected Resonances: The chemical shifts in NMR are highly sensitive to the electronic environment of the nuclei. For (S)-1-(2,4-Dibromophenyl)ethan-1-amine, we would expect the following general features in the ¹H and ¹³C NMR spectra:

• ¹H NMR: Aromatic protons will appear in the downfield region (typically 7-8 ppm), with splitting patterns dictated by their substitution on the phenyl ring. The methine proton (CH-NH₂) will be a quartet due to coupling with the adjacent methyl protons. The methyl protons (CH₃) will appear as a doublet, coupled to the methine proton. The amine protons (NH₂) may appear as a broad singlet.

• ¹³C NMR: The aromatic carbons will resonate in the 120-150 ppm range. The carbon attached to the bromine atoms will be significantly influenced by their electron-withdrawing effect. The methine carbon and the methyl carbon will appear in the aliphatic region of the spectrum.

Illustrative NMR Data for (S)-1-(2,4-Dibromophenyl)ethan-1-amine

¹H NMR	Expected Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Aromatic Protons	7.6 - 7.8	m	3H	Ar-H
Methine Proton	~4.2	q	1H	CH-NH₂
Amine Protons	~1.8 (broad)	s	2H	NH₂
Methyl Protons	~1.5	d	3H	CH₃

¹³C NMR	Expected Chemical Shift (ppm)	Assignment
Aromatic Carbons	120 - 145	Ar-C
Aromatic C-Br	110 - 125	Ar-C-Br
Methine Carbon	~50	CH-NH₂
Methyl Carbon	~25	CH₃

X-ray Crystallography: The Definitive Solid-State Structure

Single-crystal X-ray diffraction is considered the "gold standard" for the unambiguous determination of a molecule's three-dimensional structure, including its absolute configuration.[11][12] The technique relies on the diffraction of X-rays by the ordered arrangement of atoms in a single crystal.

The Power of Anomalous Dispersion for Absolute Configuration

To determine the absolute configuration of a chiral molecule, the diffraction experiment must be sensitive to the handedness of the crystal. This is achieved by taking advantage of the phenomenon of anomalous dispersion.[11] When the X-ray wavelength is near an absorption edge of a heavy atom in the molecule (in this case, bromine), the scattering factor of that atom becomes a complex number. This phase shift in the scattered X-rays allows for the differentiation between the two enantiomers. The Flack parameter, derived from the diffraction data, is a critical indicator of the absolute configuration, with a value close to 0 indicating the correct assignment.

Experimental Protocol: Single-Crystal X-ray Diffraction

The successful application of X-ray crystallography is critically dependent on the ability to grow high-quality single crystals.

1. Crystallization:

• The primary challenge is often growing crystals of sufficient size and quality.[13][14]
• Slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture is a common technique.
• Other methods include slow cooling of a saturated solution and vapor diffusion.[14]
• For (S)-1-(2,4-Dibromophenyl)ethan-1-amine, a solvent system such as ethanol/water or dichloromethane/hexane could be explored.

2. Data Collection:

• A suitable single crystal is mounted on a goniometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations.[3]
• The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector as the crystal is rotated.[3]

3. Structure Solution and Refinement:

• The positions of the atoms in the unit cell are determined from the intensities of the diffracted X-rays.
• The structural model is then refined to achieve the best possible fit with the experimental data.
• The final output is a Crystallographic Information File (CIF), which contains all the information about the crystal structure, including atomic coordinates, bond lengths, bond angles, and torsion angles.[1]

Illustrative Crystallographic Data for (S)-1-(2,4-Dibromophenyl)ethan-1-amine

The following table summarizes the kind of key crystallographic parameters that would be obtained from a successful single-crystal X-ray diffraction experiment.

Parameter	Illustrative Value
Chemical formula	C₈H₉Br₂N
Formula weight	278.98
Crystal system	Orthorhombic
Space group	P2₁2₁2₁
a, b, c (Å)	7.5, 10.2, 14.8
α, β, γ (°)	90, 90, 90
Volume (ų)	1134.6
Z	4
Density (calculated) (g/cm³)	1.635
Flack parameter	0.02(3)

Cross-Validation: A Unified and Self-Validating Structural Proof

The true power of this dual-technique approach lies in the cross-validation of the obtained data. The information from NMR and X-ray crystallography should be consistent and complementary.

Workflow for Cross-Validation

The following diagram illustrates the logical workflow for the cross-validation of NMR and X-ray crystallography data for the structural elucidation of (S)-1-(2,4-Dibromophenyl)ethan-1-amine.

Caption: Workflow for the cross-validation of NMR and X-ray crystallography data.

Comparison of Structural Parameters

A key aspect of cross-validation is the comparison of the structural parameters derived from both techniques. While NMR provides information about the average conformation in solution, X-ray crystallography gives a precise picture of a single conformation in the solid state.

Structural Feature	NMR Spectroscopy	X-ray Crystallography	Consistency Check
Connectivity	Confirmed through ¹H-¹H COSY and ¹H-¹³C HSQC/HMBC experiments.	Directly observed from the refined crystal structure.	The atomic connections determined by both methods must be identical. Any discrepancies would indicate a potential misinterpretation of the data or an unexpected chemical transformation.
Relative Stereochemistry	Can be inferred from NOE (Nuclear Overhauser Effect) data and coupling constants.	Unambiguously determined from the 3D coordinates of the atoms in the crystal lattice.	The relative arrangement of substituents around the chiral center should be consistent between the solution-state conformation (as suggested by NMR) and the solid-state structure.
Absolute Stereochemistry	Determined using chiral derivatizing agents and analyzing diastereomeric shifts.[7][11]	Determined by anomalous dispersion, with the Flack parameter providing a confidence level.[11]	This is the most critical point of cross-validation for chiral molecules. The absolute configuration determined by both techniques must be the same. Conflicting results would necessitate a thorough re-evaluation of the experimental data and interpretation from both methods.
Conformation	Provides information about the average conformation and dynamic processes in solution.	Gives a static picture of a low-energy conformation in the solid state.	While the solution and solid-state conformations may not be identical due to packing forces in the crystal, they should be energetically reasonable and consistent with each other. Significant differences could indicate a high degree of conformational flexibility in solution.

Conclusion

The structural elucidation of a chiral active pharmaceutical ingredient is a critical and multifaceted process. As demonstrated with the case of (S)-1-(2,4-Dibromophenyl)ethan-1-amine, a robust and scientifically sound approach involves the synergistic use of multiple analytical techniques. NMR spectroscopy and X-ray crystallography, when used in a cross-validating manner, provide a comprehensive and self-validating picture of the molecule's structure in both the solution and solid states. This orthogonal approach not only provides the highest level of confidence in the structural assignment, particularly for the absolute configuration, but also offers deeper insights into the molecule's conformational behavior. For researchers, scientists, and drug development professionals, embracing this integrated strategy is essential for navigating the complexities of modern pharmaceutical development and ensuring the delivery of safe and effective medicines.

References

• Rinaldi, F., et al. (2003). “Mix and Shake” Method for Configurational Assignment by NMR: Application to Chiral Amines and Alcohols. Organic Letters. [Link]

• Li, X., et al. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers in Chemistry. [Link]

• Li, X., et al. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. PMC. [Link]

• Li, X., et al. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19 F Nuclear Magnetic Resonance. PubMed. [Link]

• Wiley-VCH. (2007). Supporting Information. [Link]

• Di Costanzo, L., et al. (2025). A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent. MDPI. [Link]

• Supporting Information. [Link]

• Powder X-ray Diffraction Protocol/SOP. [Link]

• Shay, J. (2024). How to grow crystals for X-ray crystallography. IUCr. [Link]

• Preparation of Single Crystals for X-ray Diffraction. University of Zurich. [Link]

• A General catalyst for Suzuki–Miyaura and Sonogashira reactions of aryl and heteroaryl chlorides in water - Supporting Information. [Link]

• Single Crystal X-Ray Structure Determination. Improved Pharma. [Link]

• 13 C NMR for the reactions of 1-(4-bromophenyl)ethan-1-amine (1) with... ResearchGate. [Link]

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• Brown, I.D. & McMahon, B. (2006). The Crystallographic Information File (CIF). ResearchGate. [Link]

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• Penchev, P.N., et al. (2024). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. [Link]

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• Crystal structure and Hirshfeld surface analysis of (E)-2-(4-bromophenyl)-1-[2,2-dibromo-1-(4-nitrophenyl)ethenyl]diazene. PMC. [Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of (S)-1-(2,4-Dibromophenyl)ethan-1-amine

As a chiral building block frequently utilized in advanced drug discovery and synthetic methodologies, (S)-1-(2,4-Dibromophenyl)ethan-1-amine (CAS: 1344945-49-8) requires rigorous handling and disposal protocols[1]. Because it combines a reactive primary amine with a heavily halogenated aromatic ring, its lifecycle management cannot be treated as standard organic waste.

This guide provides researchers and environmental health and safety (EHS) professionals with the mechanistic rationale and step-by-step methodologies required to handle, process, and dispose of this compound safely, ensuring compliance with EPA standards for halogenated organic wastes[2].

Hazard Assessment & Mechanistic Rationale

To design a self-validating safety protocol, we must first understand the chemical causality behind the compound's hazards:

• Amine Corrosivity & Reactivity: The primary amine group ( −NH2​ ) possesses a lone pair of electrons on the nitrogen atom, acting as a strong Lewis base. Upon contact with moisture on human skin or mucous membranes, it abstracts protons to form hydroxide ions ( OH− ). This localized basicity causes rapid saponification of epidermal lipids, resulting in chemical burns and severe irritation.

• Halogenated Environmental Toxicity: The 2,4-dibromophenyl moiety makes up approximately 57.3% of the molecule's mass. High bromine content significantly increases the molecule's lipophilicity, allowing it to easily cross biological membranes. More critically, improper combustion of brominated aromatics can lead to the formation of highly toxic polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs).

• Incineration Requirements: Due to the risk of dioxin formation, the EPA mandates that wastes containing high levels of halogens be diverted from standard fuel blending[3]. They must be processed in specialized high-temperature rotary kilns equipped with caustic scrubbers to neutralize the hydrobromic acid (HBr) gas generated during thermal destruction[2].

Quantitative Data & Waste Classification

The following table summarizes the critical physicochemical parameters that dictate the operational and disposal boundaries for this compound.

Property / Parameter	Value / Classification	Causality / Operational Impact
Chemical Name	(S)-1-(2,4-Dibromophenyl)ethan-1-amine	Chiral primary amine; requires stereospecific handling if recovering unreacted starting material.
CAS Registry Number	1344945-49-8[1]	Essential identifier for accurate hazardous waste manifesting and SDS retrieval.
Molecular Weight	278.97 g/mol [1]	Required for stoichiometric calculations and determining mass balances for waste profiling.
Halogen Content (Mass %)	~57.3% Bromine	Far exceeds the standard 5% halogen threshold, strictly mandating a halogenated waste stream[4].
EPA Waste Category	Halogenated Organic Waste	Requires high-temperature rotary kiln incineration to prevent dioxin/furan emission[2].

Experimental Handling Workflow

To ensure operator safety and experimental integrity, follow this step-by-step methodology when utilizing (S)-1-(2,4-Dibromophenyl)ethan-1-amine in synthesis.

Step 1: Engineering Controls & PPE Setup Conduct all operations inside a certified chemical fume hood with a minimum face velocity of 100 fpm. Don nitrile gloves (double-gloving is highly recommended due to the permeation risk associated with halogenated organics), splash-proof chemical goggles, and a flame-resistant laboratory coat.

Step 2: Mass Measurement & Transfer Weigh the compound directly into a tared, sealable reaction vial. Avoid open-air transfers of the neat compound to minimize vapor or dust exposure. Use anti-static spatulas if the material presents as a low-melting solid, or glass volumetric pipettes if it is an oil.

Step 3: Exothermic Control (Self-Validating Step) Because the amine is a strong base, the addition of acidic reagents (e.g., HCl, trifluoroacetic acid) will result in a highly exothermic neutralization reaction.

• Validation: Always submerge the reaction vessel in an ice-water bath ( 0∘C ) prior to acid addition. Monitor the internal temperature; if it exceeds 15∘C , pause the dropwise addition until the temperature stabilizes.

Step 4: Decontamination Rinse all spatulas, pipettes, and glassware that contacted the neat amine with a compatible halogenated solvent (e.g., dichloromethane or chloroform). Collect 100% of this rinsate for the halogenated waste stream.

Experimental workflow for handling reactive brominated amines.

Waste Segregation & Disposal Protocol

Improper disposal of (S)-1-(2,4-Dibromophenyl)ethan-1-amine can result in severe regulatory fines and environmental damage. The following protocol guarantees compliance with EPA halogenated waste guidelines[2],[4].

Step 1: Halogen Mass Balance Calculation Before disposing of a reaction mixture, calculate the total halogen content. Institutional EHS guidelines typically classify any waste stream exceeding 5% halogen content by weight as "Halogenated Organic Waste"[4]. Because the pure compound is 57.3% bromine, any waste solution containing more than ~8.7% of this compound automatically breaches the 5% threshold and must be segregated.

Step 2: Containerization Transfer the waste into a high-density polyethylene (HDPE) or heavy-duty glass carboy specifically designated for halogenated solvents.

• Causality: Do NOT use metal containers. Trace moisture in the waste can react with brominated organics over time to generate hydrobromic acid (HBr), which will rapidly corrode metal drums.

Step 3: Neutralization Verification (Self-Validating Step) If the waste stream contains unreacted amine (which is basic), verify the pH of the aqueous layer (if biphasic) using pH indicator strips. If the pH is >10 , carefully neutralize the aqueous layer with dilute citric acid or sodium bicarbonate until the pH is between 5 and 9 before transferring to the bulk waste container[4]. This prevents violent, unexpected acid-base reactions inside the bulk waste carboy.

Step 4: Labeling and Secondary Containment Affix a GHS-compliant hazardous waste tag. Explicitly list "(S)-1-(2,4-Dibromophenyl)ethan-1-amine" along with the primary solvent (e.g., "Dichloromethane 90%"). Mark the primary hazards as "Corrosive" and "Toxic/Environmental Hazard". Place the container in a secondary containment tray to capture potential leaks.

Step 5: Facility Transfer Transfer the container to the facility's central Satellite Accumulation Area. The waste will be collected by an approved contractor and transported to a commercial facility for rotary kiln incineration with caustic scrubbing[2].

Segregation and high-temperature incineration pathway for halogenated organic waste.

References

• U.S. Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. epa.gov. 2

• AccelaChemBio. 1249483-11-1, 1-(2,4-Dibromophenyl)ethanamine Product Data. accelachem.com. 1

• University of Wisconsin Oshkosh. UWO Guide to Classifying Unwanted Materials. uwosh.edu. 4

• U.S. Environmental Protection Agency (EPA). Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites. epa.gov.3

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